TPN729

Core Science & Biosynthesis

TPN729: A Technical Guide to Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and purification methods for TPN729, a potent and selective phosphodiesterase type 5 (PDE5) inhibitor. This document details the core chemical processes, offering insights into the methodologies required for the production of this compound for research and development purposes.

Core Synthesis of TPN729

A plausible synthetic route would involve the initial formation of a substituted pyrazole ring, which is then cyclized to form the pyrazolopyrimidinone core. The key synthons would likely be a hydrazine derivative and a β-ketoester. Subsequent reactions would involve the introduction of the propyl group at the 3-position and the methyl group at the 1-position of the pyrazole ring. The final key step would be the coupling of the pyrazolopyrimidinone core with the substituted phenyl ring bearing the sulfonamide side chain. This side chain itself would be synthesized separately and then attached to the phenyl ring, likely via a Suzuki or similar cross-coupling reaction.

Experimental Workflow for a Generic Pyrazolopyrimidinone Synthesis

Caption: Generalized workflow for the synthesis of TPN729, starting from the formation of the pyrazolopyrimidinone core and the sulfonamide side chain, followed by a cross-coupling reaction and purification.

Purification of TPN729

The purification of TPN729 is critical to ensure high purity for research and potential clinical applications. The primary methods employed for the purification of pyrazolopyrimidinone derivatives include chromatography and recrystallization.

Chromatographic Purification

High-performance liquid chromatography (HPLC) is a powerful technique for the purification of TPN729. A reverse-phase HPLC method would be suitable, likely employing a C18 column.

Illustrative HPLC Purification Workflow

Caption: A typical workflow for the purification of TPN729 using reverse-phase HPLC.

Table 1: Hypothetical HPLC Purification Parameters

Parameter	Value
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic acid (TFA) in Acetonitrile
Gradient	20-80% B over 30 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Expected Purity	>98%

Recrystallization

Recrystallization is a common and effective method for the final purification of solid organic compounds like TPN729. The choice of solvent is crucial for successful recrystallization. A suitable solvent will dissolve the compound well at elevated temperatures but poorly at lower temperatures.

Table 2: Potential Recrystallization Solvents for Pyrazolopyrimidinone Derivatives

Solvent/Solvent System	Rationale
Ethanol/Water	Good for moderately polar compounds.
Isopropanol	Often provides good crystal formation.
Ethyl Acetate/Hexane	A polar/non-polar system that can be fine-tuned.
Dichloromethane/Hexane	Another common polar/non-polar solvent pair.

Experimental Protocol for Recrystallization (General Procedure)

• Dissolve the crude TPN729 in a minimal amount of a suitable hot solvent (e.g., ethanol).

• If the solution is colored, treat with a small amount of activated charcoal and filter hot through a fluted filter paper.

• Allow the filtrate to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

Mechanism of Action: PDE5 Inhibition

TPN729 functions as a selective inhibitor of phosphodiesterase type 5 (PDE5). PDE5 is an enzyme that specifically hydrolyzes cyclic guanosine monophosphate (cGMP). In the context of erectile function, nitric oxide (NO) is released in the corpus cavernosum during sexual stimulation. NO activates guanylate cyclase, which in turn increases the levels of cGMP. cGMP induces smooth muscle relaxation, leading to increased blood flow and an erection. By inhibiting PDE5, TPN729 prevents the degradation of cGMP, thereby prolonging its action and enhancing the erectile response.

Signaling Pathway of PDE5 Inhibition

Caption: The signaling pathway of PDE5 inhibition by TPN729, leading to increased levels of cGMP and enhanced smooth muscle relaxation.

Conclusion

The synthesis and purification of TPN729 require a systematic approach, leveraging established organic chemistry principles for the construction of the pyrazolopyrimidinone scaffold and subsequent purification to achieve high purity. This guide provides a foundational understanding of the key processes involved, serving as a valuable resource for researchers and professionals in the field of drug development. Further optimization of the described methods will be essential for efficient and scalable production of TPN729 for advanced studies.

The Discovery and Development of TPN729: A Novel Phosphodiesterase 5 Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

TPN729 is a novel, orally available phosphodiesterase type 5 (PDE5) inhibitor developed for the treatment of erectile dysfunction (ED).[1][2][3] Currently in Phase II clinical trials in China, TPN729 has demonstrated high potency and a balanced selectivity profile, suggesting the potential for fewer side effects compared to existing PDE5 inhibitors.[1][2][4][5][6] This technical guide provides a comprehensive overview of the discovery and development of TPN729, summarizing key quantitative data, detailing experimental protocols, and visualizing its mechanism of action.

Introduction

Erectile dysfunction affects over 150 million men globally, with oral PDE5 inhibitors being the primary therapeutic option.[1][2] These inhibitors work by preventing the breakdown of cyclic guanosine monophosphate (cGMP), leading to smooth muscle relaxation and increased blood flow. However, existing PDE5 inhibitors can lack selectivity, leading to off-target effects by inhibiting other PDE isozymes in tissues such as the heart (PDE1), retina (PDE6), and skeletal muscle (PDE11).[1][2] TPN729 was developed to address this unmet need, offering a more selective and potent alternative.[1][2]

Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity

Compound	Target	IC50 (nM)	Selectivity vs. Sildenafil	Selectivity vs. Tadalafil
TPN729	PDE5A	6.17 ± 0.48[7][8]	-	-
M3 (Metabolite)	PDE5A	7.94 ± 0.07[7][8]	-	-
TPN729	PDE1	-	~3-fold more selective	-
TPN729	PDE6	-	~2.5-fold more selective	-
TPN729	PDE11	-	-	~500-fold more selective

Table 2: Human Pharmacokinetic Parameters

Compound	Parameter	Value
TPN729	Plasma Protein Binding	92.7%[7][8]
M3 (Metabolite)	Plasma Protein Binding	98.7%[7][8]
M3/TPN729	Plasma Exposure Ratio	7.6-fold higher[7][8]

Table 3: Animal Pharmacokinetic Parameters (Oral Administration)

Species	Compound	Dose	Cmax (ng/mL)	AUC0–∞ (ng·h/mL)	T1/2 (h)	M3/TPN729 Plasma Exposure Ratio
Monkey	TPN729	5 mg/kg	34.6	94.0	2.0	3.5-fold
Monkey	M3	5 mg/kg	168	329	1.1
Dog	TPN729	-	-	-	-	1.2-fold
Rat	TPN729	-	-	-	-	1.1-fold

Table 4: Rat Excretion Profile ([14C]TPN729)

Route	% of Dose Recovered (168h post-dose)
Feces	74.63%[4][5]
Urine	17.50%[4][5]
Total	92.13% [4][5]

Signaling Pathway

TPN729 exerts its therapeutic effect through the inhibition of the nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) pathway. By selectively inhibiting PDE5, TPN729 prevents the degradation of cGMP, leading to prolonged smooth muscle relaxation in the corpus cavernosum and increased blood flow, which is essential for penile erection.

Caption: TPN729 inhibits PDE5, preventing cGMP breakdown and promoting erection.

Experimental Protocols

In Vitro PDE5 Inhibition Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of TPN729 and its metabolites against PDE5A.

• Materials: Recombinant human PDE5A, [3H]-cGMP, TPN729, M3 metabolite.

• Method: The inhibitory activity was measured using a standard radioisotope-based assay. Varying concentrations of TPN729 or M3 were incubated with PDE5A and [3H]-cGMP. The reaction was terminated, and the amount of remaining [3H]-cGMP was quantified to determine the extent of inhibition. IC50 values were calculated from concentration-response curves.[7][8]

Animal Pharmacokinetic Studies

• Objective: To characterize the pharmacokinetic profiles of TPN729 and its major metabolite M3 in various animal species.

• Species: Cynomolgus monkeys, beagle dogs, and Sprague-Dawley rats.[9]

• Method:

  • Animals were administered a single oral gavage dose of TPN729 (e.g., 5 mg/kg for monkeys).[9]

  • Blood samples were collected at predetermined time points (e.g., 0, 0.25, 0.5, 1, 1.5, 2, 4, 6, 8, and 24 hours post-dose for monkeys).[9]

  • Plasma was separated by centrifugation.

  • Concentrations of TPN729 and M3 in plasma were quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[8]

  • Pharmacokinetic parameters (Cmax, AUC, T1/2) were calculated using non-compartmental analysis.

Caption: Workflow for preclinical pharmacokinetic analysis of TPN729.

Metabolism Studies

• Objective: To identify the cytochrome P450 (CYP) enzymes responsible for TPN729 metabolism.

• Method: TPN729 was incubated with human liver S9 fractions and microsomes in the presence and absence of specific CYP3A inhibitors (e.g., ketoconazole).[7][8] The formation of metabolites, particularly M3, was monitored by LC-MS/MS. A significant reduction in M3 formation in the presence of CYP3A inhibitors indicated the involvement of this enzyme family.[7][8]

• Objective: To identify the metabolites of TPN729 in humans and animals.

• Method:

  • Following oral administration of TPN729 to humans or [14C]TPN729 to rats, plasma, urine, and feces samples were collected.[3][4]

  • Metabolites were identified using ultra-performance liquid chromatography/quadrupole time-of-flight mass spectrometry (UPLC/Q-TOF MS).[3]

  • A total of 22 metabolites were identified in humans, with M3 (N-dealkylation product) being the major circulating substance in plasma.[3] In rats, 51 metabolites were identified.[4][5]

  • The primary metabolic pathways were determined to be N-dealkylation, oxidation, dehydrogenation, and glucuronidation.[3][4][5][7]

Caption: Logical flow of in vitro and in vivo metabolism studies for TPN729.

Conclusion

TPN729 is a promising new PDE5 inhibitor with high potency and a favorable selectivity profile. Preclinical studies have thoroughly characterized its pharmacokinetic and metabolic fate, identifying CYP3A4 as the key metabolizing enzyme and M3 as a major active metabolite. The detailed experimental protocols and comprehensive data presented in this guide provide a solid foundation for further clinical development and research into this novel therapeutic agent for erectile dysfunction. The ongoing Phase II clinical trials will be crucial in establishing the clinical efficacy and safety of TPN729.

References

• 1. TPN729 Gets Approval from CFDA for Clinical Trial----Chinese Academy of Sciences [english.cas.cn]
• 2. Research [english.simm.cas.cn]
• 3. urotoday.com [urotoday.com]
• 4. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. TPN729MA - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. urotoday.com [urotoday.com]
• 9. Species differences in the CYP3A-catalyzed metabolism of TPN729, a novel PDE5 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Pharmacokinetics of TPN729: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical pharmacokinetic profile of TPN729, a novel and selective phosphodiesterase type 5 (PDE5) inhibitor. The information presented herein is collated from published preclinical studies, offering valuable insights for researchers and professionals involved in drug development. TPN729MA, the mesylate salt of TPN729, has been the subject of these investigations.

Core Pharmacokinetic Parameters

The preclinical pharmacokinetic properties of TPN729MA have been characterized in rat and dog models. Following intravenous and oral administration, the compound demonstrated species-dependent pharmacokinetic profiles. The subsequent tables summarize the key quantitative data from these studies, facilitating a comparative analysis.

Intravenous Administration

Following a single intravenous dose, TPN729MA exhibited moderate to high plasma clearance and a large volume of distribution in both rats and dogs, suggesting extensive tissue distribution.[1][2]

Parameter	Rat (1 mg/kg)	Dog (3 mg/kg)
Plasma Clearance (CLp) (mL/min/kg)	69.7	26.3
Blood Clearance (CLb) (mL/min/kg)	50.5	23.1
Steady-State Volume of Distribution (Vss) (L/kg)	7.35	6.48
Data presented as mean values.[1][2]

Oral Administration

Oral bioavailability of TPN729MA was found to be moderate in dogs and lower in rats.[1][2] The compound is rapidly absorbed, with time to maximum plasma concentration (Tmax) occurring within the first hour post-dose in most cases.

Parameter	Rat (1 mg/kg)	Rat (3 mg/kg)	Rat (10 mg/kg)	Dog (3 mg/kg)	Dog (9 mg/kg)
Cmax (ng/mL)	20.3 ± 7.9	43.1 ± 14.5	179 ± 65	185 ± 57	450 ± 198
Tmax (h)	0.5	0.8	0.8	1.0	1.0
AUC (0-t) (ng·h/mL)	58.2 ± 20.9	158 ± 45	719 ± 201	1500 ± 407	4460 ± 1650
Oral Bioavailability (F) (%)	10	-	-	>34	-
Data presented as mean ± standard deviation.[2]

Absorption, Distribution, Metabolism, and Excretion (ADME)

Studies using radiolabeled [14C]TPN729 in rats have provided detailed insights into the ADME properties of the compound.

Distribution

Following oral administration, TPN729-related radioactivity was widely distributed throughout the body. Higher concentrations were observed in the stomach, large intestine, lung, liver, small intestine, and eyes.[3][4] The concentration of drug-related materials was found to be similar in plasma and blood cells.[4]

Metabolism

TPN729 is extensively metabolized in rats, with a total of 51 metabolites identified in plasma, urine, feces, and bile.[3][4] The primary site of metabolic modification is the pyrrolidine moiety. The main metabolic pathways are N-dealkylation, oxidation, and dehydrogenation.[3][4]

Excretion

The primary route of excretion for TPN729 and its metabolites in rats is via the feces.[3][4] Following a single oral dose of [14C]TPN729, approximately 92.13% of the total radioactivity was recovered within 168 hours. Fecal excretion accounted for 74.63% of the dose, while urinary excretion accounted for 17.50%.[3][4]

Experimental Protocols

The following sections detail the methodologies employed in the key preclinical pharmacokinetic studies of TPN729MA.

In Vivo Pharmacokinetic Studies in Rats and Dogs

• Animal Models: Male Sprague-Dawley rats and male Beagle dogs were used for the pharmacokinetic studies.[2]

• Dosing:

  • Rats: Intravenous (IV) administration was a single dose of 1 mg/kg. Oral (PO) administration involved single doses of 1, 3, and 10 mg/kg.[2]

  • Dogs: IV administration was a single dose of 3 mg/kg. PO administration involved single doses of 3 and 9 mg/kg.[2]

• Sample Collection: Blood samples were collected at predetermined time points post-dosing. Plasma was separated by centrifugation.

• Bioanalysis: Plasma concentrations of TPN729MA were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Non-compartmental analysis was used to determine the main pharmacokinetic parameters from the plasma concentration-time data.

ADME Study in Rats

• Animal Model: Male Sprague-Dawley rats were used.

• Radiolabeled Compound: [14C]TPN729 was administered as a single oral dose of 25 mg/kg (150 µCi/kg).[4]

• Sample Collection: Urine, feces, and bile were collected over 168 hours.[3][4] For tissue distribution, rats were sacrificed at various time points, and tissues were collected.

• Analysis:

  • Mass Balance: Radioactivity in urine, feces, and bile was measured by liquid scintillation counting to determine the extent of excretion.[5]

  • Tissue Distribution: Quantitative whole-body autoradiography or liquid scintillation counting of tissue homogenates was used to determine the distribution of radioactivity.

  • Metabolite Profiling: Metabolites in plasma, urine, feces, and bile were profiled using techniques such as high-performance liquid chromatography (HPLC) coupled with radiometric detection and mass spectrometry (MS).[4]

Visualizations

Signaling Pathway

TPN729 is a selective inhibitor of phosphodiesterase type 5 (PDE5). PDE5 is a key enzyme in the nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) signaling pathway, which plays a crucial role in smooth muscle relaxation.

Caption: Mechanism of action of TPN729 as a PDE5 inhibitor.

Experimental Workflow

The following diagram illustrates a typical workflow for a preclinical in vivo pharmacokinetic study.

Caption: General workflow for in vivo pharmacokinetic studies.

This guide summarizes the currently available public data on the preclinical pharmacokinetics of TPN729. These findings suggest that TPN729 has favorable preclinical pharmacokinetic properties that warrant further clinical investigation.[1][2] The use of physiologically based pharmacokinetic (PBPK) modeling has also been shown to successfully predict human pharmacokinetics from this preclinical data.[1]

References

• 1. Preclinical pharmacokinetics of TPN729MA, a novel PDE5 inhibitor, and prediction of its human pharmacokinetics using a PBPK model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical pharmacokinetics of TPN729MA, a novel PDE5 inhibitor, and prediction of its human pharmacokinetics using a PBPK model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Metabolic Fate of TPN729 in Rats: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolism of TPN729, a novel phosphodiesterase type 5 (PDE5) inhibitor, in rats. The following sections detail the experimental methodologies employed in a pivotal radiolabeled study, present quantitative data on excretion and major metabolites, and visualize the metabolic pathways and experimental workflow.

Experimental Protocols

The definitive study on the absorption, distribution, metabolism, and excretion (ADME) of TPN729 in rats utilized [14C]-labeled TPN729 to trace the disposition of the compound and its metabolites.

Animal Model and Dosing

The study was conducted using male Sprague-Dawley rats. A single oral dose of 25 mg/kg of [14C]TPN729, with a radioactivity of 150 µCi/kg, was administered to the animals.[1][2] This dose and radioactivity level were chosen to ensure detectable levels of the parent compound and its metabolites in various biological matrices.

Sample Collection

Following administration, biological samples were collected over a period of 168 hours to ensure a complete mass balance assessment.[1][2] This included:

• Urine and Feces: Collected at regular intervals to determine the primary routes and rate of excretion.

• Blood/Plasma: Sampled at various time points to characterize the pharmacokinetic profile of TPN729 and its metabolites.

• Bile: Collected to investigate the extent of biliary excretion.

• Tissues: At the end of the study, various tissues were harvested to assess the distribution of TPN729-related material.[1][3]

Analytical Methods

Radioactivity Measurement: The total radioactivity in all collected samples (urine, feces, plasma, bile, and tissues) was measured using liquid scintillation counting (LSC).[4] This technique allowed for the quantitative determination of the total drug-related material in each matrix.

Metabolite Profiling and Identification: The identification and characterization of TPN729 metabolites were performed using ultra-performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry (UPLC/Q-TOF MS).[4] This high-resolution mass spectrometry technique enabled the separation and structural elucidation of the various metabolites present in the samples.

Quantitative Data Summary

The use of [14C]TPN729 allowed for a thorough quantitative analysis of the drug's disposition.

Mass Balance and Excretion

A comprehensive mass balance was achieved over the 168-hour study period, with a mean total radioactivity recovery of 92.13% of the administered dose.[1][2] This high recovery rate indicates that the primary routes of excretion were successfully captured.

Feces was identified as the major route of excretion for TPN729 and its metabolites in rats, accounting for 74.63% of the administered dose.[1][2] Urinary excretion was a minor pathway, representing 17.50% of the dose.[1][2]

Table 1: Cumulative Excretion of Radioactivity Following a Single Oral Dose of [14C]TPN729 in Rats

Excretion Route	Mean % of Administered Dose
Feces	74.63%
Urine	17.50%
Total Recovery	92.13%

Major Metabolites

A total of 51 metabolites were identified in the rat plasma, urine, feces, and bile, indicating that TPN729 undergoes extensive metabolism.[1][3] The primary site of metabolic modification was found to be the pyrrolidine moiety of the TPN729 molecule.[1][3]

The major circulating metabolite in the plasma of male rats was identified as TPN729M3 , which is formed through N-dealkylation.[1] In female rats, the major metabolites varied across different matrices and included products of mono-oxidation (M532-4 ), di-oxidation (M548-4 ), and tri-oxidation (M564-1 ).[1]

Visualizing Metabolic Pathways and Experimental Workflow

TPN729 Metabolic Pathway in Rats

The metabolism of TPN729 in rats proceeds through several key pathways, primarily N-dealkylation and various oxidation reactions. The following diagram illustrates these transformations.

Caption: Proposed major metabolic pathways of TPN729 in rats.

Experimental Workflow for TPN729 Metabolism Study

The following diagram outlines the logical flow of the key experimental procedures in the rat metabolism study of TPN729.

Caption: Workflow of the TPN729 metabolism study in rats.

Conclusion

The metabolism of TPN729 in rats is extensive, with the primary clearance mechanism being fecal excretion of numerous metabolites. The key metabolic transformations involve N-dealkylation and oxidation of the pyrrolidine moiety. This comprehensive understanding of the metabolic fate of TPN729 in a preclinical species is crucial for the further development and safety assessment of this novel PDE5 inhibitor.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics, mass balance, and metabolism of [14C]SAF-189s, a potent anaplastic lymphoma kinase/c-ROS proto-oncogene 1 inhibitor in humans: Metabolism potentially affected by interaction of cytochrome P450 enzymes and intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The N-dealkylation of TPN729 to M3: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the N-dealkylation of TPN729, a novel phosphodiesterase 5 (PDE5) inhibitor, to its major active metabolite, M3. This document outlines the core metabolic pathway, the key enzymes involved, and the significant species differences observed in its metabolism. Furthermore, it presents detailed experimental protocols for the investigation of this metabolic conversion and summarizes key quantitative data to support preclinical and clinical research in drug development.

Introduction

TPN729 is a promising new therapeutic agent for the treatment of erectile dysfunction.[1][2][3] Understanding its metabolic fate is crucial for predicting its pharmacokinetic profile, potential drug-drug interactions, and overall clinical efficacy and safety. A primary metabolic pathway for TPN729 is N-dealkylation, leading to the formation of the M3 metabolite.[1][2][4] Notably, M3 is not an inactive byproduct but an active metabolite, exhibiting significant PDE5 inhibitory activity, comparable to the parent compound.[1][3] In humans, the plasma exposure to M3 is substantially higher than that of TPN729, highlighting the critical role of this metabolite in the overall pharmacological effect of the drug.[1][3]

The Metabolic Pathway: From TPN729 to M3

The conversion of TPN729 to M3 is an oxidative metabolic reaction categorized as N-dealkylation. This process involves the removal of an alkyl group from the nitrogen atom of the parent drug molecule.

Figure 1: Metabolic conversion of TPN729 to M3.

In humans, this N-dealkylation is primarily catalyzed by the cytochrome P450 3A4 (CYP3A4) enzyme, which is highly expressed in the liver.[1][3] This enzymatic reaction is a critical determinant of the pharmacokinetic profile of TPN729 in humans.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the N-dealkylation of TPN729 to M3, including pharmacokinetic parameters and in vitro metabolic data.

Table 1: Pharmacokinetic Parameters of TPN729 and M3

Parameter	Human	Monkey	Dog	Rat
Plasma Exposure Ratio (M3/TPN729)	7.6-fold higher	3.5-fold higher	1.2-fold higher	1.1-fold higher
Plasma Protein Binding (TPN729)	92.7%	Not Reported	Not Reported	Not Reported
Plasma Protein Binding (M3)	98.7%	Not Reported	Not Reported	Not Reported

Data sourced from references[1][3].

Table 2: In Vitro Metabolism and Activity Data

Parameter	Value
Primary Enzyme Responsible for M3 Formation	CYP3A4
IC50 for PDE5A (TPN729)	6.17 ± 0.48 nM
IC50 for PDE5A (M3)	7.94 ± 0.07 nM

Data sourced from references[1][3].

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the N-dealkylation of TPN729.

In Vitro Metabolism of TPN729 in Human Liver Microsomes

This protocol is designed to assess the metabolic conversion of TPN729 to M3 using human liver microsomes, which are rich in CYP enzymes.

Figure 2: General workflow for in vitro metabolism assay.

Materials:

• TPN729

• Human liver microsomes (pooled)

• NADPH regenerating system (or NADPH)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ice-cold)

• Incubator/water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare the incubation mixture containing TPN729 (e.g., 1 µM final concentration) and human liver microsomes (e.g., 0.5 mg/mL final protein concentration) in 100 mM potassium phosphate buffer (pH 7.4).

  • Pre-incubate the mixture for 5 minutes at 37°C.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system or NADPH (e.g., 1 mM final concentration).

• Incubation:

  • Incubate the reaction mixture at 37°C for a specified time course (e.g., 0, 5, 15, 30, and 60 minutes).

• Termination of Reaction:

  • Terminate the reaction at each time point by adding two volumes of ice-cold acetonitrile.

• Sample Preparation:

  • Vortex the samples and centrifuge at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the protein.

  • Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis:

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the concentrations of TPN729 and M3.

CYP3A4 Inhibition Assay

This protocol determines the inhibitory potential of a compound on the CYP3A4-mediated metabolism of a probe substrate, which can be adapted to assess the inhibition of TPN729 N-dealkylation.

Materials:

• Human liver microsomes

• CYP3A4 probe substrate (e.g., midazolam or testosterone)

• TPN729 (as the potential inhibitor)

• Known CYP3A4 inhibitor (e.g., ketoconazole, as a positive control)

• NADPH regenerating system

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ice-cold)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixtures:

  • Prepare a series of incubation mixtures containing human liver microsomes, the CYP3A4 probe substrate, and varying concentrations of TPN729 (or the positive control inhibitor) in phosphate buffer.

  • Include a control incubation without any inhibitor.

  • Pre-incubate the mixtures for 5 minutes at 37°C.

• Initiation and Incubation:

  • Initiate the reactions by adding the NADPH regenerating system.

  • Incubate at 37°C for a time that ensures linear metabolite formation in the control incubation.

• Termination and Sample Preparation:

  • Terminate the reactions and prepare the samples for analysis as described in Protocol 4.1.

• LC-MS/MS Analysis and Data Interpretation:

  • Quantify the formation of the probe substrate's metabolite.

  • Calculate the percentage of inhibition at each TPN729 concentration relative to the control.

  • Determine the IC50 value (the concentration of TPN729 that causes 50% inhibition of CYP3A4 activity).

Quantification of TPN729 and M3 in Plasma by LC-MS/MS

This protocol outlines a general procedure for the simultaneous quantification of TPN729 and M3 in plasma samples.[5]

Materials:

• Plasma samples containing TPN729 and M3

• Internal standard (IS) (structurally similar to the analytes)

• Acetonitrile (containing the IS) for protein precipitation

• LC-MS/MS system with a suitable C18 column

Procedure:

• Sample Preparation (Protein Precipitation):

  • To a small volume of plasma (e.g., 50 µL), add a larger volume of cold acetonitrile containing the internal standard (e.g., 200 µL).

  • Vortex vigorously to precipitate plasma proteins.

  • Centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the clear supernatant to a clean tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Inject an aliquot of the prepared sample onto the LC-MS/MS system.

  • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol).

  • Perform mass spectrometric detection using multiple reaction monitoring (MRM) in positive ion mode. The specific precursor-to-product ion transitions for TPN729, M3, and the IS need to be optimized.

• Quantification:

  • Construct a calibration curve using standards of known concentrations of TPN729 and M3 in a blank plasma matrix.

  • Determine the concentrations of TPN729 and M3 in the unknown samples by interpolating their peak area ratios (analyte/IS) against the calibration curve.

Species Differences and Implications for Drug Development

A remarkable species difference exists in the N-dealkylation of TPN729.[1][3] The plasma exposure of the active metabolite M3 is significantly higher in humans (7.6-fold higher than the parent drug) compared to preclinical species such as monkeys (3.5-fold), dogs (1.2-fold), and rats (1.1-fold).[1][3] This highlights the challenge of using animal models to accurately predict the human pharmacokinetics of TPN729. The pronounced formation of an active metabolite in humans underscores the importance of characterizing the metabolic profile early in drug development and considering the pharmacological activity of major metabolites in the overall assessment of a drug candidate.

Conclusion

The N-dealkylation of TPN729 to its active metabolite M3, primarily mediated by CYP3A4, is a critical metabolic pathway that significantly influences the drug's pharmacological profile in humans. The substantial species differences in M3 formation necessitate careful consideration when extrapolating preclinical data to predict human pharmacokinetics. The experimental protocols and quantitative data presented in this guide provide a foundational framework for researchers and drug development professionals to further investigate the metabolism of TPN729 and other novel drug candidates. A thorough understanding of such metabolic pathways is paramount for the successful development of safe and effective medicines.

References

• 1. Preclinical pharmacokinetics of TPN729MA, a novel PDE5 inhibitor, and prediction of its human pharmacokinetics using a PBPK model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. metabolon.com [metabolon.com]
• 3. researchgate.net [researchgate.net]
• 4. Species differences in the CYP3A-catalyzed metabolism of TPN729, a novel PDE5 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oyc.co.jp [oyc.co.jp]

TPN729: A Prospective Technical Guide for Non-Erectile Dysfunction Research

Disclaimer: TPN729 is a novel phosphodiesterase type 5 (PDE5) inhibitor that has been primarily investigated for the treatment of erectile dysfunction (ED). To date, there is no publicly available research on the application of TPN729 for non-erectile dysfunction indications. This technical guide is therefore a prospective document, intended for researchers, scientists, and drug development professionals. It outlines the scientific rationale and potential experimental frameworks for investigating TPN729 in other conditions where PDE5 inhibition has proven therapeutic value, namely Pulmonary Hypertension (PH) and Benign Prostatic Hyperplasia (BPH). The experimental protocols and data presented herein are based on established methodologies for other PDE5 inhibitors and should be adapted and validated for TPN729.

Core Compound Profile: TPN729

TPN729 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme that plays a crucial role in regulating the cyclic guanosine monophosphate (cGMP) signaling pathway.

Mechanism of Action

The therapeutic effects of PDE5 inhibitors are mediated by their ability to block the PDE5 enzyme from hydrolyzing cGMP. This leads to an accumulation of cGMP in cells, prolonging the downstream signaling effects of nitric oxide (NO). The NO-cGMP pathway is a key regulator of smooth muscle relaxation and blood flow.

Physicochemical and Pharmacokinetic Properties

A summary of the known properties of TPN729 is presented in the table below. This information is crucial for designing in vitro and in vivo experiments.

Property	Value	Reference
Molecular Formula	C₂₄H₃₄N₆O₄S	[1]
Molecular Weight	502.63 g/mol	[1]
PDE5 IC₅₀	2.28 nM	[2]
Metabolism	Primarily via CYP3A4	[3][4]
Key Metabolite	M3 (N-dealkylation of TPN729), active	[3][4]
Plasma Protein Binding (Human)	92.7%	[3][4]
Excretion (Rat)	Primarily fecal	[5][6]

Potential Indication: Pulmonary Hypertension

Pulmonary hypertension is a life-threatening condition characterized by elevated blood pressure in the pulmonary arteries. PDE5 is highly expressed in the pulmonary vasculature, making it a validated therapeutic target.

Signaling Pathway in Pulmonary Hypertension

In the pulmonary vasculature, nitric oxide (NO) is released from endothelial cells and activates soluble guanylate cyclase (sGC) in smooth muscle cells. This leads to the production of cGMP, which in turn activates protein kinase G (PKG). PKG phosphorylates several downstream targets, resulting in a decrease in intracellular calcium levels and ultimately, smooth muscle relaxation and vasodilation. PDE5 inhibitors, by preventing the breakdown of cGMP, amplify this vasodilatory effect.

Figure 1: TPN729 Mechanism in Pulmonary Hypertension.

Proposed Preclinical Evaluation of TPN729 in Pulmonary Hypertension

This is a widely used and well-characterized model for preclinical studies of pulmonary hypertension.

Figure 2: Workflow for In Vivo Evaluation of TPN729 in a PH Model.

Experimental Protocol:

• Animal Model Induction: Male Sprague-Dawley rats receive a single subcutaneous injection of monocrotaline (60 mg/kg) to induce pulmonary hypertension.

• Treatment Groups: Animals are randomly assigned to treatment groups (e.g., vehicle control, TPN729 at various doses, positive control like sildenafil).

• Drug Administration: Treatment commences on a predetermined day post-MCT injection and continues for a specified duration (e.g., 2-4 weeks). TPN729 is administered orally.

• Hemodynamic Measurements: At the end of the treatment period, rats are anesthetized, and a catheter is inserted into the right ventricle to measure right ventricular systolic pressure (RVSP).

• Histopathology: Following hemodynamic measurements, the heart and lungs are harvested. The degree of right ventricular hypertrophy is assessed by measuring the weight ratio of the right ventricle to the left ventricle plus septum (RV/LV+S). Lung tissue is sectioned and stained to evaluate pulmonary artery wall thickness.

Hypothetical In Vivo Efficacy Data for TPN729 in a Rat Model of PH:

Parameter	Vehicle Control	TPN729 (1 mg/kg)	TPN729 (5 mg/kg)	Sildenafil (10 mg/kg)
RVSP (mmHg)	55 ± 5	42 ± 4	35 ± 3	38 ± 4
RV/LV+S Ratio	0.52 ± 0.04	0.41 ± 0.03	0.35 ± 0.03	0.38 ± 0.04
Pulmonary Artery Wall Thickness (%)	35 ± 3	28 ± 2	22 ± 2	25 ± 3
p < 0.05 vs. Vehicle Control; **p < 0.01 vs. Vehicle Control

This assay directly assesses the vasodilatory effect of TPN729 on pulmonary arteries.

Experimental Protocol:

• Tissue Preparation: Pulmonary arteries are isolated from healthy rats and cut into rings.

• Organ Bath Setup: The rings are mounted in an organ bath containing a physiological salt solution, gassed with 95% O₂ and 5% CO₂.

• Contraction: The arterial rings are pre-contracted with a vasoconstrictor agent (e.g., phenylephrine).

• Cumulative Concentration-Response Curve: Once a stable contraction is achieved, cumulative concentrations of TPN729 are added to the bath to generate a concentration-response curve for relaxation.

Hypothetical In Vitro Vasodilation Data for TPN729:

Compound	EC₅₀ for Relaxation (nM)
TPN729	15 ± 3
Sildenafil	25 ± 5
Tadalafil	20 ± 4

Potential Indication: Benign Prostatic Hyperplasia

Benign prostatic hyperplasia (BPH) is a common condition in aging men, characterized by prostate enlargement and lower urinary tract symptoms (LUTS). The relaxation of smooth muscle in the prostate and bladder neck by PDE5 inhibitors can alleviate these symptoms.

Signaling Pathway in Benign Prostatic Hyperplasia

Similar to its role in the pulmonary vasculature, the NO-cGMP signaling pathway is present in the smooth muscle of the prostate and bladder. Increased cGMP levels lead to smooth muscle relaxation, which can improve urinary outflow and reduce LUTS associated with BPH.

Figure 3: TPN729 Mechanism in Benign Prostatic Hyperplasia.

Proposed Preclinical Evaluation of TPN729 in Benign Prostatic Hyperplasia

This model mimics the hormonal changes associated with the development of BPH.

Figure 4: Workflow for In Vivo Evaluation of TPN729 in a BPH Model.

Experimental Protocol:

• Animal Model Induction: Male rats are castrated and then treated with daily subcutaneous injections of testosterone to induce prostatic hyperplasia.

• Treatment Groups: Animals are divided into groups receiving vehicle, TPN729 at different doses, or a positive control such as finasteride.

• Drug Administration: TPN729 or vehicle is administered orally alongside testosterone for the duration of the study (e.g., 4 weeks).

• Prostate Weight Measurement: At the end of the study, the animals are euthanized, and the prostates are excised and weighed. The prostate index (prostate weight/body weight) is calculated.

• Histological Analysis: Prostatic tissues are fixed, sectioned, and stained to assess the extent of epithelial and stromal hyperplasia.

Hypothetical In Vivo Efficacy Data for TPN729 in a Rat Model of BPH:

Parameter	Sham Control	BPH + Vehicle	BPH + TPN729 (2 mg/kg)	BPH + TPN729 (10 mg/kg)	BPH + Finasteride (5 mg/kg)
Prostate Weight (g)	0.4 ± 0.05	1.2 ± 0.1	0.9 ± 0.08	0.7 ± 0.06	0.6 ± 0.05
Prostate Index (mg/g)	1.0 ± 0.1	3.0 ± 0.2	2.2 ± 0.2	1.8 ± 0.1	1.5 ± 0.1
Epithelial Thickness (µm)	20 ± 2	50 ± 5	40 ± 4	32 ± 3	28 ± 3
p < 0.05 vs. BPH + Vehicle; **p < 0.01 vs. BPH + Vehicle

This assay evaluates the direct relaxant effect of TPN729 on prostate tissue.

Experimental Protocol:

• Tissue Preparation: Human or animal prostate tissue is obtained and strips of smooth muscle are prepared.

• Organ Bath Setup: The tissue strips are mounted in an organ bath under tension.

• Contraction: The strips are contracted with an alpha-1 adrenergic agonist like phenylephrine.

• Cumulative Concentration-Response Curve: TPN729 is added in increasing concentrations to determine its relaxant effect.

Hypothetical In Vitro Prostate Relaxation Data for TPN729:

Compound	EC₅₀ for Relaxation (nM)
TPN729	50 ± 8
Sildenafil	80 ± 12
Tadalafil	65 ± 10

Conclusion and Future Directions

While TPN729 has been developed for erectile dysfunction, its potent and selective PDE5 inhibitory activity suggests a strong rationale for investigating its therapeutic potential in pulmonary hypertension and benign prostatic hyperplasia. The experimental frameworks outlined in this guide provide a starting point for preclinical research in these areas. Future studies should focus on confirming the efficacy of TPN729 in established animal models, elucidating its precise effects on the relevant cellular and molecular pathways, and evaluating its safety profile for these potential new indications. Such research could significantly expand the therapeutic applications of TPN729 and offer new treatment options for patients with these debilitating conditions.

References

• 1. Clinical efficacy of sildenafil in primary pulmonary hypertension: a randomized, placebo-controlled, double-blind, crossover study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pulmonary Artery Hypertension Model in Rats by Monocrotaline Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Testosterone-induced benign prostatic hyperplasia rat and dog as facile models to assess drugs targeting lower urinary tract symptoms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Primary pulmonary arterial hypertension: Protocol to assess comprehensively in the rat the response to pharmacologic treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monocrotaline (MCT)-Induced Pulmonary Arterial Hypertension (PAH) Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Protocols & Analytical Methods

TPN729: Application Notes and Protocols for In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of TPN729, a potent and selective phosphodiesterase type 5 (PDE5) inhibitor. While specific experimental protocols for TPN729 in cell culture are not extensively documented in publicly available literature, this document outlines detailed methodologies for key experiments based on the known mechanism of action of PDE5 inhibitors and established cell culture techniques.

Introduction

TPN729 is a novel and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme responsible for the degradation of cyclic guanosine monophosphate (cGMP).[1] By inhibiting PDE5, TPN729 elevates intracellular cGMP levels, which in turn activates protein kinase G (PKG). This signaling cascade has been shown to influence a variety of cellular processes, including proliferation, apoptosis, and vasodilation.[2][3] The high selectivity of TPN729 for PDE5 suggests a potential for more targeted therapeutic effects with fewer off-target effects compared to other PDE5 inhibitors.[4]

Data Presentation

TPN729 Inhibitory Activity

Target Enzyme	IC50 (nM)	Selectivity vs. PDE5	Reference
TPN729
PDE5	2.28	-	[4]
PDE6	45.6	~20-fold	[4]
PDE11	>10,000	>4385-fold	[4]
Sildenafil
PDE5	5.22	-
PDE6	19.3	~3.7-fold
Tadalafil
PDE5	2.35	-
PDE11	11.7	~5-fold

Table 1: In vitro inhibitory potency and selectivity of TPN729 compared to other PDE5 inhibitors. IC50 values represent the concentration of the inhibitor required to reduce the enzyme activity by 50%.

TPN729 and its Metabolite M3 Inhibitory Activity on PDE5A

Compound	IC50 for PDE5A (nM)
TPN729	6.17 ± 0.48
M3 (N-dealkylation of TPN729)	7.94 ± 0.07

Table 2: Inhibitory activity of TPN729 and its major metabolite M3 on PDE5A.

Signaling Pathway

The primary mechanism of action of TPN729 is the inhibition of PDE5, leading to the accumulation of cGMP and activation of the cGMP/PKG signaling pathway. This pathway can influence cell fate by modulating downstream effectors involved in apoptosis and cell cycle regulation.

Caption: TPN729 inhibits PDE5, leading to increased cGMP and PKG activation.

Experimental Protocols

The following are generalized protocols that can be adapted for the use of TPN729 in various cell lines. It is recommended to optimize conditions such as cell seeding density, TPN729 concentration, and incubation time for each specific cell line and experiment.

General Experimental Workflow

Caption: A generalized workflow for in vitro cell-based assays with TPN729.

Cell Culture and Maintenance

• Cell Lines: Based on studies with other PDE5 inhibitors, suitable cell lines for investigating the effects of TPN729 could include, but are not limited to:

  • Cancer Cell Lines:

    • Prostate cancer: PC-3, DU145

    • Bladder cancer: HT-1376, J82, T24

    • Glioblastoma: U87MG[5]

  • Endothelial Cells:

    • Human Umbilical Vein Endothelial Cells (HUVECs)

• Culture Medium: Use the recommended culture medium for the specific cell line, supplemented with fetal bovine serum (FBS) and antibiotics (e.g., penicillin/streptomycin).

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Preparation of TPN729 Stock Solution

• Solubility: TPN729 is soluble in DMSO.[6]

• Procedure:

  • Prepare a high-concentration stock solution of TPN729 (e.g., 10 mM) in sterile DMSO.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for long-term storage.[6]

  • For experiments, dilute the stock solution to the desired final concentrations in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture medium does not exceed a level that affects cell viability (typically ≤ 0.1%).

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Materials:

  • Cells of interest

  • 96-well plates

  • TPN729

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Protocol:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[7]

  • Remove the medium and add fresh medium containing various concentrations of TPN729. Include a vehicle control (medium with the same concentration of DMSO used for the highest TPN729 concentration).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[8]

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[8]

  • Measure the absorbance at 570 nm using a microplate reader.

Cell Proliferation Assay (BrdU Incorporation Assay)

This assay measures the incorporation of Bromodeoxyuridine (BrdU), a thymidine analog, into newly synthesized DNA of proliferating cells.

• Materials:

  • Cells of interest

  • 96-well plates

  • TPN729

  • BrdU labeling solution

  • Fixing/Denaturing solution

  • Anti-BrdU antibody

  • Secondary antibody conjugated to an enzyme (e.g., HRP)

  • Substrate solution (e.g., TMB)

  • Stop solution

• Protocol:

  • Seed cells in a 96-well plate and treat with TPN729 as described for the MTT assay.

  • Towards the end of the treatment period, add BrdU labeling solution to each well and incubate for 2-24 hours, depending on the cell proliferation rate.

  • Remove the labeling medium, fix, and denature the cellular DNA according to the manufacturer's protocol.[9]

  • Add the anti-BrdU primary antibody, followed by the enzyme-conjugated secondary antibody, with washing steps in between.[10]

  • Add the substrate solution and incubate until color development is sufficient.

  • Add the stop solution and measure the absorbance at the appropriate wavelength.

Apoptosis Assay (Caspase-3/7 Activity Assay)

This assay quantifies the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

• Materials:

  • Cells of interest

  • White-walled 96-well plates (for luminescent assays)

  • TPN729

  • Caspase-Glo® 3/7 Reagent or similar

• Protocol:

  • Seed cells in a white-walled 96-well plate and treat with TPN729.

  • After the incubation period, allow the plate to equilibrate to room temperature.

  • Add the Caspase-Glo® 3/7 Reagent to each well according to the manufacturer's instructions.[11] This reagent typically contains a luminogenic substrate for caspase-3/7 and a cell lysis buffer.

  • Mix the contents by gentle shaking.

  • Incubate at room temperature for 1-2 hours to allow for cell lysis and the caspase reaction to occur.[12]

  • Measure the luminescence using a microplate reader. The luminescent signal is proportional to the amount of caspase-3/7 activity.[12]

Disclaimer

This document provides generalized protocols and should be used as a starting point for experimental design. All protocols and concentrations should be optimized for the specific cell lines and experimental conditions used in your laboratory. Always follow appropriate laboratory safety procedures. This information is for research use only and not for diagnostic or therapeutic purposes.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Essential role of the cGMP/PKG signaling pathway in regulating the proliferation and survival of human renal carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. TPN729 maleate| CAS 1422955-53-0 [dcchemicals.com]
• 5. mdpi.com [mdpi.com]
• 6. medkoo.com [medkoo.com]
• 7. blog.quartzy.com [blog.quartzy.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. media.cellsignal.com [media.cellsignal.com]
• 10. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 12. ulab360.com [ulab360.com]

How to dissolve and store TPN729 for experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and experimental use of TPN729, a potent and selective phosphodiesterase type 5 (PDE5) inhibitor. The information is intended to guide researchers in accurately preparing and handling TPN729 for in vitro and in vivo studies.

Product Information

Property	Value	Source
Chemical Name	4-ethoxy-N-methyl-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide	MedKoo Biosciences
Molecular Formula	C₂₄H₃₄N₆O₄S	MedKoo Biosciences
Molecular Weight	502.63 g/mol	MedKoo Biosciences
CAS Number	Not available	MedKoo Biosciences
Mechanism of Action	Selective inhibitor of phosphodiesterase type 5 (PDE5)	[1][2]

Solubility and Storage

Proper dissolution and storage are critical for maintaining the stability and activity of TPN729.

Parameter	Recommendation
Solvent for Stock Solution	Dimethyl sulfoxide (DMSO)
Storage of Solid Compound	Short-term (days to weeks): 0 - 4°C, dry and dark. Long-term (months to years): -20°C, dry and dark.
Storage of Stock Solution (in DMSO)	Short-term (days to weeks): 0 - 4°C. Long-term (months): -20°C.
Shelf Life (Solid)	>3 years if stored properly.

Safety Precautions

Handle TPN729 with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves. Work in a well-ventilated area. In case of contact with eyes or skin, rinse immediately with plenty of water.

Experimental Protocols

Preparation of TPN729 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of TPN729 in DMSO.

Materials:

• TPN729 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the mass of TPN729 required to make the desired volume of a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM solution, weigh out 5.026 mg of TPN729 (Molecular Weight = 502.63 g/mol ).

• Carefully transfer the weighed TPN729 powder into a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to the microcentrifuge tube.

• Vortex the tube until the TPN729 is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term use.

In Vitro Cell-Based Assay Protocol

This protocol provides a general framework for utilizing TPN729 in a cell-based assay. The final concentration of TPN729 and the specific cell line should be optimized for your experimental system.

Workflow for In Vitro Cell-Based Assay:

Caption: Workflow for a typical in vitro cell-based experiment with TPN729.

Materials:

• TPN729 stock solution (10 mM in DMSO)

• Appropriate cell line and culture medium

• Sterile multi-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed your chosen cell line into a multi-well plate at the desired density and allow the cells to adhere overnight.

• Preparation of Working Solutions:

  • Thaw an aliquot of the 10 mM TPN729 stock solution.

  • Prepare serial dilutions of the TPN729 stock solution in fresh cell culture medium to achieve the desired final concentrations for your experiment.

  • Crucially, ensure the final concentration of DMSO in the culture medium does not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control containing the same final concentration of DMSO should be included in your experimental design.

• Cell Treatment:

  • Remove the old medium from the cells and wash once with sterile PBS.

  • Add the prepared working solutions of TPN729 (and the vehicle control) to the respective wells.

  • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• Assay Performance: Following incubation, perform your desired cell-based assay according to the manufacturer's instructions. This could include assays for cell viability (e.g., MTT, CellTiter-Glo®), apoptosis, or specific signaling pathway readouts.

In Vivo Animal Study Protocol (Oral Gavage in Rats)

This protocol outlines the preparation of TPN729 for oral administration to rats. The formulation should be optimized for solubility and stability.

Workflow for In Vivo Animal Study:

Caption: Workflow for a typical in vivo animal study with TPN729.

Materials:

• TPN729 powder

• DMSO

• Vehicle (e.g., 0.5% (w/v) methylcellulose in sterile water, or a mixture of polyethylene glycol 400 (PEG400) and water)

• Sterile tubes

• Oral gavage needles

Procedure:

• Preparation of Dosing Solution:

  • Prepare a concentrated stock solution of TPN729 in DMSO as described in Protocol 4.1.

  • Prepare the desired vehicle for oral administration. A common vehicle for poorly water-soluble compounds is 0.5% methylcellulose in sterile water.

  • To prepare the final dosing solution, first, add the required volume of the TPN729 DMSO stock solution to a sterile tube.

  • Gradually add the vehicle to the DMSO solution while vortexing to ensure proper mixing and to prevent precipitation of the compound. The final concentration of DMSO in the dosing solution should be kept as low as possible.

  • A vehicle control group receiving the same formulation without TPN729 should be included in the study.

• Administration:

  • Administer the prepared TPN729 solution or vehicle control to the rats via oral gavage at the desired dose volume.

  • The dosing volume is typically calculated based on the animal's body weight.

• Monitoring and Sample Collection:

  • Monitor the animals for any adverse effects.

  • Collect blood or tissue samples at predetermined time points for pharmacokinetic or pharmacodynamic analysis.

TPN729 Signaling Pathway

TPN729 is a selective inhibitor of phosphodiesterase type 5 (PDE5). PDE5 is an enzyme that specifically hydrolyzes cyclic guanosine monophosphate (cGMP). By inhibiting PDE5, TPN729 increases the intracellular levels of cGMP, leading to the activation of downstream signaling pathways.

Caption: TPN729 inhibits PDE5, increasing cGMP levels and promoting downstream signaling.

References

• 1. researchgate.net [researchgate.net]
• 2. Solvents [genaxxon.com]

TPN729 Application Notes and Protocols for In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of TPN729, a novel and selective phosphodiesterase type 5 (PDE5) inhibitor, for use in in vivo animal studies. The information compiled herein is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy, pharmacokinetics, and safety of TPN729.

Introduction to TPN729

TPN729 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme primarily responsible for the degradation of cyclic guanosine monophosphate (cGMP).[1] By inhibiting PDE5, TPN729 elevates intracellular cGMP levels, leading to smooth muscle relaxation and vasodilation. This mechanism of action makes it a promising candidate for the treatment of conditions such as erectile dysfunction (ED).[1] Preclinical studies have demonstrated its efficacy and a favorable pharmacokinetic profile in animal models.[2][3]

Mechanism of Action: The PDE5-cGMP Signaling Pathway

TPN729 exerts its pharmacological effect by modulating the nitric oxide (NO)-cGMP signaling pathway. In the context of erectile function, neuronal and endothelial nitric oxide synthase (nNOS and eNOS) produce NO in response to sexual stimulation. NO then activates soluble guanylate cyclase (sGC) to convert guanosine triphosphate (GTP) to cGMP. Elevated cGMP levels activate protein kinase G (PKG), which in turn phosphorylates several downstream targets, leading to a decrease in intracellular calcium concentrations and ultimately, smooth muscle relaxation in the corpus cavernosum. This relaxation allows for increased blood flow into the penis, resulting in an erection. PDE5 terminates this signaling cascade by hydrolyzing cGMP to the inactive 5'-GMP. TPN729 selectively inhibits PDE5, thereby preventing cGMP degradation and prolonging the pro-erectile signal.

Diagram 1: TPN729 Mechanism of Action in the PDE5-cGMP Signaling Pathway.

Quantitative Data Summary

The following tables summarize the available quantitative data for TPN729 from preclinical in vivo animal studies.

Table 1: Pharmacokinetics of TPN729MA in Male Sprague-Dawley Rats [2]

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	T½ (h)	Bioavailability (%)
Intravenous	1	-	-	-	-	-
Oral	1	3.58	0.67-1	20.5	3.55-6.73	10
Oral	3	10.7	0.67-1	56.1	3.55-6.73	10
Oral	10	44.3	0.67-1	207	3.55-6.73	10

Table 2: Efficacy of TPN729MA in a Rat Model of Erectile Dysfunction

Treatment Group	Dose (mg/kg, oral)	Outcome Measure (ICP/BP Ratio)
Vehicle	-	Baseline
TPN729MA	2.5	Significantly increased at 75, 90, 105, and 120 minutes post-dose
TPN729MA	5.0	Significantly increased at all time points
Sildenafil	-	Significantly increased at 75 and 90 minutes post-dose

Table 3: Toxicology Data for TPN729 and Similar Compounds

Compound	Species	Study Duration	Route	NOAEL (mg/kg/day)	Observed Toxicities at Higher Doses
Unspecified PDE5i	Rat	28-day	Oral	< 60	CNS clinical signs (uncoordinated gait, decreased activity) at ≥ 60 mg/kg; Mortality at 100 mg/kg/day.[4]
Unspecified CBM	Mouse	91-day	Oral	30	Minimal clinical signs and liver weight increases at higher doses.[4]
TPN729	Rat	Single Dose	Oral	-	Study focused on metabolism at 25 mg/kg with no reported adverse effects.[5][6]

Experimental Protocols

In Vivo Efficacy Study in a Rat Model of Erectile Dysfunction

This protocol is based on methodologies used for evaluating PDE5 inhibitors in rodent models of erectile function.

Diagram 2: Experimental Workflow for In Vivo Efficacy Assessment.

4.1.1. Materials

• TPN729 (or its salt form, TPN729MA)

• Sterile Saline (0.9% NaCl)

• Male Sprague-Dawley rats (7-8 weeks old, 200-220 g)[2]

• Anesthetic (e.g., pentobarbital sodium)

• Oral gavage needles

• Surgical instruments

• Pressure transducers and data acquisition system

4.1.2. Procedure

• Animal Acclimatization: House rats under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water for at least one week prior to the experiment.

• Drug Preparation: Prepare a fresh solution of TPN729 in sterile saline on the day of the experiment.[2] For a 5 mg/kg dose in a 200g rat, dissolve 1 mg of TPN729 in a suitable volume of saline for oral gavage (e.g., 1 mL).

• Animal Groups: Randomly assign animals to different treatment groups: Vehicle control (saline only), TPN729 (e.g., 2.5 mg/kg), and TPN729 (e.g., 5.0 mg/kg).

• Drug Administration: Administer the prepared TPN729 solution or vehicle orally via gavage.

• Anesthesia and Surgery: Approximately 60 minutes after dosing, anesthetize the rats. Perform a tracheotomy to ensure a clear airway. Expose the carotid artery and cannulate it to monitor systemic blood pressure (BP). Expose the crus of the penis and insert a 23-gauge needle connected to a pressure transducer to measure intracavernosal pressure (ICP).

• Erectile Function Assessment: Isolate and stimulate the cavernous nerve with a bipolar electrode using an electrical stimulator. Record the maximal ICP and mean arterial pressure (MAP) during stimulation.

• Data Analysis: Calculate the ratio of maximal ICP to MAP (ICP/MAP) as the primary measure of erectile function. Compare the results between the treatment groups and the vehicle control group using appropriate statistical methods.

Pharmacokinetic Study

4.2.1. Materials

• TPN729

• Sterile Saline

• Male Sprague-Dawley rats (200-220 g)

• Intravenous and oral dosing equipment

• Blood collection supplies (e.g., heparinized tubes)

• Centrifuge

• Analytical equipment for drug quantification (e.g., LC-MS/MS)

4.2.2. Procedure

• Animal Preparation: Fast animals overnight before dosing, with free access to water. Food can be returned 2 hours post-dose.[2]

• Dosing:

  • Oral Administration: Administer TPN729 dissolved in saline at desired dose levels (e.g., 1, 3, 10 mg/kg) via oral gavage.[2]

  • Intravenous Administration: Administer TPN729 dissolved in saline via a suitable vein (e.g., tail vein) at the desired dose (e.g., 1 mg/kg).[2]

• Blood Sampling: Collect blood samples from a suitable site (e.g., jugular vein or tail vein) at predetermined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma samples at -20°C or lower until analysis.

• Sample Analysis: Quantify the concentration of TPN729 in plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life (T½), and bioavailability using appropriate software.

Safety and Toxicology Considerations

Based on available data, TPN729 is suggested to have low toxicity.[1] However, as with any investigational compound, a thorough safety evaluation is crucial. In a 28-day study in rats with a similar compound, CNS-related clinical signs were observed at doses of 60 mg/kg/day and above, with mortality at 100 mg/kg/day.[4] A No Observed Adverse Effect Level (NOAEL) of 30 mg/kg/day was established in a 91-day mouse study of another related compound.[4] Researchers should carefully monitor animals for any adverse clinical signs, especially at higher doses. It is recommended to conduct dose-range-finding toxicology studies to establish the NOAEL for TPN729 in the specific animal model being used.

Conclusion

TPN729 is a promising PDE5 inhibitor with demonstrated in vivo efficacy in animal models of erectile dysfunction. The protocols and data presented in these application notes provide a solid foundation for researchers to further investigate the therapeutic potential of TPN729. Careful consideration of dosage, formulation, and experimental design will be critical for obtaining robust and reproducible results.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Preclinical pharmacokinetics of TPN729MA, a novel PDE5 inhibitor, and prediction of its human pharmacokinetics using a PBPK model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical pharmacokinetics of TPN729MA, a novel PDE5 inhibitor, and prediction of its human pharmacokinetics using a PBPK model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]

Application Note: A Validated LC-MS/MS Method for the Quantification of TPN729 in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of TPN729, a novel phosphodiesterase type 5 (PDE5) inhibitor, in human plasma. The described protocol utilizes a simple protein precipitation extraction procedure and stable isotope-labeled internal standard for accurate quantification. This method is suitable for pharmacokinetic studies and other drug development applications requiring precise measurement of TPN729 concentrations in a biological matrix.

Introduction

TPN729 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme involved in the regulation of the cyclic guanosine monophosphate (cGMP) signaling pathway.[1][2] Inhibition of PDE5 leads to increased levels of cGMP, resulting in smooth muscle relaxation and vasodilation. TPN729 is under investigation for various therapeutic applications. To support its clinical development, a reliable bioanalytical method for the quantification of TPN729 in human plasma is essential for pharmacokinetic and toxicokinetic assessments. The LC-MS/MS method presented here offers high selectivity, sensitivity, and throughput for the analysis of TPN729 in human plasma samples.

Mechanism of Action: PDE5 Inhibition

Experimental

Materials and Reagents

• TPN729 reference standard

• Sildenafil (Internal Standard, IS)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (K2EDTA)

Equipment

• Liquid chromatograph (LC) system

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18, 50 x 2.1 mm, 1.8 µm)

• Microcentrifuge

• Vortex mixer

• Precision pipettes and tips

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions (1 mg/mL): Prepare stock solutions of TPN729 and sildenafil (IS) in methanol.

• Working Solutions: Prepare serial dilutions of the TPN729 stock solution with 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples. Prepare a working solution of the sildenafil IS at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

• Calibration Standards and QC Samples: Spike blank human plasma with the TPN729 working solutions to prepare calibration standards at concentrations ranging from 0.2 to 200 ng/mL. Prepare QC samples at low, medium, and high concentrations in a similar manner.

Sample Preparation: Protein Precipitation

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 10 µL of the sildenafil internal standard working solution.

• Vortex briefly to mix.

• Add 150 µL of acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 3 min, hold at 95% B for 1 min, return to 5% B and re-equilibrate for 1 min

Mass Spectrometry (MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	5500 V
Temperature	500 °C
Curtain Gas	30 psi
Collision Gas	9 psi

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
TPN729	To be determined	To be determined	To be optimized
Sildenafil (IS)	475.2	283.2	35

Note: The MRM transitions for TPN729 must be determined experimentally. The precursor ion will be the [M+H]+ of TPN729. Product ions should be selected based on stability and intensity following collision-induced dissociation.

Results and Discussion

Method Validation

The analytical method was validated according to regulatory guidelines. The validation parameters assessed included linearity, sensitivity, accuracy, precision, recovery, matrix effect, and stability.

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 0.2 to 200 ng/mL with a correlation coefficient (r²) of >0.99. The lower limit of quantification (LLOQ) was established at 0.2 ng/mL.[2]

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four QC levels (LLOQ, low, medium, and high). The results are summarized in Table 1. All values were within the acceptable limits of ±15% (±20% for LLOQ).[2]

Table 1: Accuracy and Precision of TPN729 Quantification in Human Plasma

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%)
LLOQ	0.2	8.5	105.2	9.8	103.5
Low	0.5	6.2	98.7	7.5	99.1
Medium	50	4.8	101.3	5.9	100.8
High	160	3.5	97.9	4.7	98.5

Recovery and Matrix Effect

The extraction recovery of TPN729 from human plasma was consistent across the QC levels, with an average recovery of approximately 85%. The matrix effect was assessed and found to be negligible, with the ion suppression/enhancement within acceptable limits.

Stability

The stability of TPN729 in human plasma was evaluated under various conditions to ensure the integrity of the samples during handling and storage. The results are summarized in Table 2. TPN729 was found to be stable under all tested conditions.

Table 2: Stability of TPN729 in Human Plasma

Stability Condition	Duration	Temperature	Stability (% of Nominal)
Short-term (Bench-top)	6 hours	Room Temperature	95.8 - 103.2
Freeze-thaw	3 cycles	-80°C to Room Temp.	96.5 - 101.7
Long-term	30 days	-80°C	97.1 - 104.5
Post-preparative	24 hours	4°C	98.3 - 102.9

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, specific, and reliable means for the quantification of TPN729 in human plasma. The simple protein precipitation sample preparation and short chromatographic run time allow for high-throughput analysis, making this method well-suited for supporting pharmacokinetic studies in the clinical development of TPN729.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• TPN729 Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of TPN729 reference standard.

  • Dissolve in a final volume of 10 mL of methanol.

  • Vortex until fully dissolved.

• Sildenafil (IS) Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of sildenafil.

  • Dissolve in a final volume of 10 mL of methanol.

  • Vortex until fully dissolved.

• TPN729 Working Solutions:

  • Perform serial dilutions of the TPN729 stock solution with 50:50 (v/v) acetonitrile:water to prepare working solutions for spiking into plasma. The concentrations of these working solutions should be selected to cover the desired calibration curve range (e.g., 2, 5, 10, 20, 50, 100, 1600, 2000 ng/mL).

• Sildenafil (IS) Working Solution (e.g., 100 ng/mL):

  • Dilute the sildenafil stock solution with 50:50 (v/v) acetonitrile:water to a final concentration of 100 ng/mL.

• Calibration Standards and QC Samples:

  • To aliquots of blank human plasma, add a small volume (e.g., 10 µL) of the appropriate TPN729 working solution to achieve the desired final concentrations for the calibration curve and QC samples.

  • Ensure the volume of the spiking solution is minimal (e.g., ≤ 5% of the plasma volume) to avoid significant matrix dilution.

  • Vortex each standard and QC sample after spiking.

  • Store all solutions at -20°C or -80°C when not in use.

Protocol 2: Plasma Sample Preparation and Extraction

• Retrieve plasma samples, calibration standards, and QC samples from the freezer and allow them to thaw completely at room temperature.

• Vortex the thawed samples to ensure homogeneity.

• Arrange labeled 1.5 mL microcentrifuge tubes for each sample, standard, and QC.

• Pipette 50 µL of each plasma sample, standard, or QC into the corresponding microcentrifuge tube.

• Add 10 µL of the sildenafil internal standard working solution to each tube (except for blank matrix samples used to assess interference).

• Vortex each tube for approximately 10 seconds.

• Add 150 µL of ice-cold acetonitrile to each tube.

• Vortex each tube vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully aspirate the clear supernatant without disturbing the protein pellet and transfer it to a clean, labeled autosampler vial.

• Cap the vials and place them in the autosampler tray for LC-MS/MS analysis.

Protocol 3: LC-MS/MS System Operation and Data Acquisition

• System Preparation:

  • Ensure the LC-MS/MS system is properly initialized and the mobile phases are fresh and degassed.

  • Equilibrate the analytical column with the initial mobile phase conditions (95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

• Method Setup:

  • Create a new acquisition method with the LC and MS parameters detailed in the "LC-MS/MS Method" section.

  • Define the MRM transitions for TPN729 (once determined) and sildenafil. Optimize the collision energy and other compound-dependent parameters for TPN729.

• Sequence Setup:

  • Create a sequence table for the analysis.

  • Include injections of blank plasma, calibration standards (from lowest to highest concentration), QC samples, and unknown samples.

  • It is recommended to inject a blank sample after the highest calibration standard to check for carryover.

• Data Acquisition:

  • Start the sequence run.

  • Monitor the system performance throughout the run.

• Data Processing:

  • After the run is complete, integrate the chromatographic peaks for TPN729 and the sildenafil IS.

  • Calculate the peak area ratios of TPN729 to the IS.

  • Generate a calibration curve by plotting the peak area ratios versus the nominal concentrations of the calibration standards using a weighted (e.g., 1/x²) linear regression.

  • Quantify the TPN729 concentrations in the QC and unknown samples using the regression equation from the calibration curve.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of TPN729 and its five metabolites in human plasma and urine by liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for [14C]TPN729 in Absorption and Distribution Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPN729 is a novel, orally available phosphodiesterase type 5 (PDE5) inhibitor under investigation for the treatment of erectile dysfunction.[1][2] Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate is critical for its development. The use of radiolabeled compounds, such as [14C]TPN729, is a key technique in these studies, allowing for accurate mass balance determination and tracing the fate of the drug and its metabolites in the body.[3][4][5]

These application notes provide a summary of the key findings from a study using [14C]TPN729 in rats and detailed protocols for conducting similar absorption and distribution studies. The primary goal of using the radiolabeled compound was to overcome the low recovery rates observed in previous non-radiolabeled experiments and to provide a comprehensive understanding of TPN729's disposition.[3][4][5]

Key Findings from [14C]TPN729 Studies in Rats

A single oral dose of 25 mg/kg [14C]TPN729 (150 μCi/kg) was administered to Sprague-Dawley rats.[3][5] The subsequent analysis provided a comprehensive ADME profile.

Mass Balance and Excretion

The use of [14C]TPN729 enabled a high recovery of the administered dose, solving issues from previous studies.[3][4][5]

Table 1: Radioactivity Recovery and Excretion Routes

Parameter	Value
Total Radioactivity Recovery (168h)	92.13%
Major Excretion Route	Feces
% of Dose in Feces	74.63%
Minor Excretion Route	Urine
% of Dose in Urine	17.50%

Data sourced from a study in Sprague-Dawley rats following a single oral dose of [14C]TPN729.[3][5][6]

Tissue Distribution

Following oral administration, [14C]TPN729-related radioactivity was widely distributed throughout the body.[3][4][5] Higher concentrations of radioactivity were observed in the stomach, large intestine, lung, liver, small intestine, and eyes.[3][4][5]

Table 2: Tissue Distribution of [14C]TPN729-Derived Radioactivity in Male Rats (AUC0-48h)

Tissue	AUC0-48h (ng eq./g*h)	Ratio to Plasma
Eyes	57.20	Not specified in this format
Small Intestine	301,478	25.23
Liver	242,142	20.26
Lung	219,435	18.36
Large Intestine	205,084	17.16
Stomach	193,385	16.18
Kidney	90,155	7.54
Spleen	102,071	8.54
Heart	32,513	2.72
Muscle	28,592	2.39
Skin	37,109	3.11
Pancreas	63,920	5.35
Plasma	11,951	1.00

AUC0-48h represents the area under the concentration-time curve from 0 to 48 hours. Data is derived from supplemental information from the primary rat study.[7]

Metabolism

A total of 51 metabolites of TPN729 were identified in rat plasma, urine, feces, and bile.[3][5] The primary metabolic pathways were N-dealkylation, oxidation, and dehydrogenation, with the pyrrolidine moiety being the most susceptible to metabolism.[3][4][5] It is important to note that there are species differences in metabolism, with the N-dealkylated metabolite (M3) showing significantly higher plasma exposure in humans compared to rats.[2]

Experimental Protocols

The following are detailed protocols for conducting absorption and distribution studies using [14C]TPN729, based on the methodologies described in the cited literature.

Protocol 1: Mass Balance and Excretion Study

Objective: To determine the routes and extent of excretion of [14C]TPN729 and its metabolites.

Materials:

• [14C]TPN729

• Sprague-Dawley rats

• Metabolic cages

• Scintillation vials

• Scintillation cocktail

• Liquid Scintillation Counter (LSC)

• Sample oxidizer

Procedure:

• Animal Acclimatization: Acclimatize male and female Sprague-Dawley rats to metabolic cages for at least 24 hours before dosing.

• Dose Preparation: Prepare a formulation of [14C]TPN729 for oral gavage. The cited study used a dose of 25 mg/kg with a radioactivity of 150 μCi/kg.[3][5]

• Dosing: Administer a single oral dose of the [14C]TPN729 formulation to each rat.

• Sample Collection: Collect urine and feces at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h, and daily thereafter up to 168h).

• Sample Processing:

  • Urine: Measure and homogenize the urine collected at each interval. Take triplicate aliquots for LSC.

  • Feces: Homogenize the feces from each collection interval. Weigh and take triplicate samples for combustion in a sample oxidizer, followed by LSC.

• Radioactivity Measurement: Quantify the radioactivity in the prepared samples using a Liquid Scintillation Counter.

• Data Analysis: Calculate the percentage of the administered radioactive dose recovered in urine and feces at each time point and cumulatively.

Protocol 2: Tissue Distribution Study

Objective: To determine the distribution of [14C]TPN729-related radioactivity in various tissues.

Materials:

• [14C]TPN729

• Sprague-Dawley rats

• Surgical instruments for dissection

• Homogenizer

• Scintillation vials

• Scintillation cocktail

• Liquid Scintillation Counter (LSC)

• Sample oxidizer

Procedure:

• Dosing: Administer a single oral dose of [14C]TPN729 to groups of rats as described in Protocol 1.

• Tissue Collection: At specified time points post-dose (e.g., 1, 4, 8, 24, 48 hours), euthanize a group of rats and collect a comprehensive set of tissues (e.g., blood, plasma, liver, kidney, lung, heart, brain, muscle, skin, eyes, etc.).

• Sample Processing:

  • Blood and Plasma: Collect whole blood and separate a portion to obtain plasma via centrifugation.

  • Tissues: Weigh each tissue sample and homogenize it.

• Radioactivity Measurement:

  • Liquid Samples (Plasma, Urine): Mix aliquots with scintillation cocktail and analyze by LSC.

  • Solid Samples (Tissues, Feces): Process aliquots of homogenates via sample oxidation, followed by LSC.

• Data Analysis: Calculate the concentration of radioactivity (e.g., in ng equivalents/g of tissue) for each tissue at each time point. Determine key pharmacokinetic parameters such as AUC.

Visualizations

Signaling Pathway

TPN729 is a phosphodiesterase type 5 (PDE5) inhibitor. PDE5 is an enzyme that degrades cyclic guanosine monophosphate (cGMP). By inhibiting PDE5, TPN729 increases cGMP levels, leading to smooth muscle relaxation and vasodilation.

Caption: Mechanism of action of TPN729 as a PDE5 inhibitor.

Experimental Workflow

The following diagram outlines the workflow for a typical absorption and distribution study using [14C]TPN729.

Caption: Workflow for [14C]TPN729 absorption and distribution studies.

References

• 1. Research [english.simm.cas.cn]
• 2. urotoday.com [urotoday.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. scispace.com [scispace.com]

Application Notes and Protocols for Studying TPN729 Metabolism in Human Liver Microsomes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the in vitro assessment of the metabolic fate of TPN729, a novel phosphodiesterase type 5 (PDE5) inhibitor, using human liver microsomes (HLMs). Understanding the metabolic stability and pathways of TPN729 is crucial for its development as a therapeutic agent.[1] Human liver microsomes are a well-established in vitro model for studying drug metabolism as they contain a high concentration of key drug-metabolizing enzymes, particularly cytochrome P450 (CYP) enzymes.[2][3][4][5]

Introduction

TPN729 is a novel phosphodiesterase type 5 (PDE5) inhibitor with potential for the treatment of erectile dysfunction.[1] Preclinical evaluation of new chemical entities requires a thorough understanding of their absorption, distribution, metabolism, and excretion (ADME) properties.[6] The liver is the primary site of drug metabolism, and in vitro studies using human liver microsomes provide valuable insights into a compound's metabolic stability and the potential metabolites formed.[2][3][7] This information is critical for predicting in vivo pharmacokinetics and identifying potential drug-drug interactions.[8][9]

The metabolism of TPN729 in humans is extensive and involves several pathways, including oxidative deamination, oxidative ring opening, N-dealkylation, N-oxidation, hydroxylation, dehydrogenation, lactam formation, and glucuronidation.[1] The major circulating metabolite in human plasma is M3, which results from N-dealkylation.[1] This protocol outlines the necessary steps to investigate these metabolic pathways in a laboratory setting.

Experimental Protocols

This section details the methodology for determining the metabolic stability of TPN729 and identifying its metabolites using human liver microsomes.

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided in the table below.

Material/Reagent	Specifications	Supplier	Storage
TPN729	>98% purity	In-house synthesis or commercial vendor	-20°C
Pooled Human Liver Microsomes	20 mg/mL protein concentration	Major life sciences supplier	-80°C
NADPH Regenerating System (Solution A & B)	e.g., NADP+, Glucose-6-Phosphate, MgCl2, Glucose-6-Phosphate Dehydrogenase	Major life sciences supplier	-20°C
Potassium Phosphate Buffer	100 mM, pH 7.4	Prepare in-house or commercial	4°C
Acetonitrile (ACN)	HPLC grade	Major chemical supplier	Room Temperature
Methanol (MeOH)	HPLC grade	Major chemical supplier	Room Temperature
Formic Acid	LC-MS grade	Major chemical supplier	Room Temperature
Internal Standard (IS)	e.g., a structurally similar compound not expected to be a TPN729 metabolite	In-house or commercial	As per supplier
Control Compounds	e.g., Testosterone (high clearance), Verapamil (moderate clearance)	Major chemical supplier	As per supplier

Metabolic Stability Assay

This assay determines the rate at which TPN729 is metabolized by human liver microsomes.

2.2.1. Preparation of Solutions

• TPN729 Stock Solution: Prepare a 10 mM stock solution of TPN729 in DMSO.

• TPN729 Working Solution: Dilute the stock solution to 100 µM in a 50:50 mixture of acetonitrile and water.

• Microsome Suspension: On the day of the experiment, thaw the pooled human liver microsomes rapidly in a 37°C water bath. Dilute the microsomes to a final protein concentration of 1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Keep on ice.

• NADPH Regenerating System: Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Quenching Solution: Prepare ice-cold acetonitrile containing the internal standard at a suitable concentration (e.g., 100 nM).

2.2.2. Incubation Procedure

• Pre-warm the diluted human liver microsome suspension and the NADPH regenerating system solution to 37°C for 5 minutes.

• In a 96-well plate, add the components in the following order:

  • Potassium Phosphate Buffer (100 mM, pH 7.4)

  • TPN729 working solution (final concentration of 1 µM is a good starting point)

  • Diluted Human Liver Microsomes (final concentration 0.5 mg/mL)

• Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. The final volume of the incubation mixture should be 200 µL.

• Incubate the plate at 37°C with continuous shaking.

• At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding 2 volumes (400 µL) of the ice-cold quenching solution to the respective wells.

• Include control incubations:

  • No NADPH control: Replace the NADPH regenerating system with an equal volume of phosphate buffer to assess non-enzymatic degradation.

  • No microsome control: Replace the microsome suspension with an equal volume of phosphate buffer to assess the stability of TPN729 in the incubation buffer.

  • Positive control: Incubate a compound with known metabolic stability (e.g., testosterone) under the same conditions.

2.2.3. Sample Processing and Analysis

• After quenching, centrifuge the plate at 4000 rpm for 15 minutes at 4°C to precipitate the proteins.

• Transfer the supernatant to a new 96-well plate.

• Analyze the samples by a validated LC-MS/MS method to quantify the remaining TPN729 concentration at each time point.

2.2.4. Data Analysis

• Calculate the percentage of TPN729 remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm of the percentage of TPN729 remaining against time.

• Determine the elimination rate constant (k) from the slope of the linear regression line (slope = -k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation / mg of microsomal protein)

Metabolite Identification

This procedure focuses on identifying the metabolites of TPN729 formed during the incubation.

2.3.1. Incubation Conditions

The incubation conditions are similar to the metabolic stability assay, but with some modifications to maximize metabolite formation:

• Increase the concentration of TPN729 (e.g., 10 µM) to ensure detectable levels of metabolites.

• Use a longer incubation time (e.g., 60 or 120 minutes).

2.3.2. Sample Analysis

• Process the samples as described in the metabolic stability assay.

• Analyze the supernatant using high-resolution mass spectrometry (HRMS), such as Q-TOF or Orbitrap LC-MS, to detect and identify potential metabolites.[10][11][12]

• Compare the chromatograms of the TPN729 incubation samples with the control samples (no NADPH and no microsomes) to identify peaks corresponding to metabolites.

2.3.3. Data Interpretation

• Identify potential metabolites by searching for masses corresponding to expected biotransformations of TPN729 (e.g., oxidation, N-dealkylation, glucuronidation).

• Utilize tandem mass spectrometry (MS/MS) to obtain fragmentation patterns of the parent drug and potential metabolites to aid in structural elucidation.[10]

Data Presentation

Quantitative data should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Recommended Incubation Conditions for TPN729 Metabolic Stability Assay

Parameter	Recommended Value
TPN729 Concentration	1 µM
Microsomal Protein Concentration	0.5 mg/mL
Incubation Temperature	37°C
Incubation Time Points	0, 5, 15, 30, 45, 60 min
Cofactor	NADPH Regenerating System
Buffer	100 mM Potassium Phosphate, pH 7.4
Quenching Solution	Acetonitrile with Internal Standard
Final DMSO Concentration	< 0.1%

Table 2: Example Data for TPN729 Metabolic Stability

Time (min)	% TPN729 Remaining	ln(% TPN729 Remaining)
0	100	4.605
5	85	4.443
15	60	4.094
30	35	3.555
45	15	2.708
60	5	1.609

Table 3: Calculated Pharmacokinetic Parameters for TPN729

Parameter	Value	Units
Elimination Rate Constant (k)	Calculated from slope	min⁻¹
Half-life (t½)	Calculated from k	min
Intrinsic Clearance (CLint)	Calculated from t½	µL/min/mg protein

Visualizations

Diagrams illustrating the experimental workflow and metabolic pathways are provided below.

Caption: Experimental workflow for TPN729 metabolic stability assay.

Caption: Major metabolic pathways of TPN729 in humans.

References

• 1. Characterization of TPN729 metabolites in humans using ultra-performance liquid chromatography/quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 3. oyc.co.jp [oyc.co.jp]
• 4. dls.com [dls.com]
• 5. researchgate.net [researchgate.net]
• 6. benthamdirect.com [benthamdirect.com]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. Cytochrome P450 Enzymes and Drug Metabolism in Humans [mdpi.com]
• 10. Analysis Of Drug Metabolites in Biological Samples: Techniques And Applications - Blogs - News [alwsci.com]
• 11. Development of a metabolomics-based data analysis approach for identifying drug metabolites based on high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpras.com [ijpras.com]

TPN729 as a Tool for Studying cGMP-Mediated Pathways: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPN729 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting PDE5, TPN729 elevates intracellular cGMP levels, making it a valuable tool for investigating the diverse physiological and pathological processes regulated by cGMP-mediated signaling pathways. These pathways are implicated in a wide range of cellular functions, including smooth muscle relaxation, platelet aggregation, neuronal signaling, and cell proliferation.

This document provides detailed application notes and experimental protocols for utilizing TPN729 as a research tool to dissect cGMP signaling. It includes quantitative data on TPN729's potency and selectivity, step-by-step methodologies for key experiments, and visual representations of relevant signaling pathways and workflows.

Data Presentation

TPN729 Inhibitory Activity and Selectivity

The efficacy of TPN729 as a PDE5 inhibitor is highlighted by its low nanomolar half-maximal inhibitory concentration (IC50) and its high selectivity for PDE5 over other PDE isoforms. This selectivity is crucial for specifically targeting the cGMP pathway with minimal off-target effects.

Target	IC50 (nM)	Selectivity (fold vs. PDE5)	Reference
PDE5	2.28	1	[1][2]
PDE6	45.2	~20	[1]
PDE1	565	~248	[2]
PDE4	834	~366	[2]
PDE11	6090	~2671	[2]
PDE2, 3, 7, 8, 9, 10	>10,000	>4385	[2]

Signaling Pathways and Experimental Workflows

cGMP Signaling Pathway

The canonical nitric oxide (NO)/soluble guanylyl cyclase (sGC)/cGMP/protein kinase G (PKG) signaling pathway is a primary target for investigation using TPN729.

Caption: The NO/sGC/cGMP/PKG signaling pathway and the inhibitory action of TPN729 on PDE5.

Experimental Protocols

In Vitro Smooth Muscle Relaxation Assay

This protocol details the use of TPN729 to study the relaxation of pre-contracted smooth muscle tissue, a classic cGMP-mediated response.

Experimental Workflow:

Caption: Workflow for assessing TPN729-induced smooth muscle relaxation.

Protocol:

• Tissue Preparation: Isolate smooth muscle tissue (e.g., rat aorta, rabbit corpus cavernosum) and cut into rings or strips of appropriate size.

• Mounting: Mount the tissue in an organ bath filled with Krebs-Henseleit solution (or other suitable physiological salt solution) maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow the tissue to equilibrate for at least 60 minutes under a resting tension (e.g., 1-2 g), with solution changes every 15-20 minutes.

• Contraction: Induce a stable contraction with a contractile agent such as phenylephrine (e.g., 1 µM) or potassium chloride (e.g., 60 mM).

• TPN729 Application: Once a plateau in contraction is reached, add TPN729 cumulatively in increasing concentrations (e.g., 1 nM to 10 µM) to the organ bath.

• Data Recording: Record the changes in isometric tension using a force transducer connected to a data acquisition system.

• Data Analysis: Express the relaxation at each TPN729 concentration as a percentage of the pre-contraction induced by the agonist. Plot the concentration-response curve and calculate the EC50 value (the concentration of TPN729 that produces 50% of the maximal relaxation).

Platelet Aggregation Assay

This protocol describes how to use TPN729 to investigate the inhibitory effect of cGMP on platelet aggregation.

Experimental Workflow:

Caption: Workflow for studying the effect of TPN729 on platelet aggregation.

Protocol:

• PRP Preparation: Collect whole blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain platelet-rich plasma (PRP).

• Platelet Count Adjustment: Determine the platelet count in the PRP and adjust it to a standard concentration (e.g., 2.5 x 10^8 platelets/mL) with platelet-poor plasma (PPP), which is obtained by centrifuging the remaining blood at a high speed (e.g., 2000 x g) for 20 minutes.

• Incubation: Pre-incubate the PRP with various concentrations of TPN729 or vehicle control for a specified time (e.g., 5-10 minutes) at 37°C in the aggregometer cuvettes with stirring.

• Aggregation Induction: Initiate platelet aggregation by adding an agonist such as collagen (e.g., 1-5 µg/mL) or ADP (e.g., 5-20 µM).

• Data Recording: Measure the change in light transmittance through the PRP suspension over time using a light transmission aggregometer. As platelets aggregate, the turbidity of the sample decreases, and light transmittance increases.

• Data Analysis: Quantify the extent of aggregation, typically as the maximum percentage change in light transmittance. Compare the aggregation in the presence of TPN729 to the vehicle control to determine the inhibitory effect.

Measurement of Intracellular cGMP Levels

This protocol provides a method to quantify the direct effect of TPN729 on intracellular cGMP accumulation in cultured cells.

Experimental Workflow:

Caption: Workflow for measuring intracellular cGMP levels following TPN729 treatment.

Protocol:

• Cell Culture: Seed cells of interest (e.g., vascular smooth muscle cells, endothelial cells) in multi-well culture plates and grow them to near confluency.

• Pre-treatment: Replace the culture medium with a serum-free medium or a physiological salt solution and pre-incubate the cells with various concentrations of TPN729 for a defined period (e.g., 30 minutes).

• Stimulation: Stimulate the cells with a cGMP-elevating agent, such as the NO donor sodium nitroprusside (SNP; e.g., 10 µM), for a short period (e.g., 2-10 minutes). Include a non-stimulated control.

• Cell Lysis: Terminate the reaction by removing the medium and lysing the cells with the lysis buffer provided in the cGMP assay kit (e.g., 0.1 M HCl).

• cGMP Quantification: Measure the cGMP concentration in the cell lysates using a commercially available cGMP enzyme-linked immunosorbent assay (ELISA) or radioimmunoassay (RIA) kit, following the manufacturer's instructions.

• Normalization: Determine the total protein concentration in each lysate using a standard protein assay (e.g., BCA assay). Normalize the cGMP levels to the protein concentration (e.g., pmol cGMP/mg protein).

Cell Proliferation/Viability Assay

This protocol outlines the use of TPN729 to investigate the role of cGMP in regulating cell proliferation or viability, which can be relevant in cancer research or studies on vascular remodeling.

Experimental Workflow:

References

• 1. Inhibition of collagen-induced platelet aggregation by antibodies to distinct types of collagens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijbs.com [ijbs.com]

Application Notes and Protocols for the Identification of TPN729 Metabolites in Humans using UPLC/Q-TOF MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPN729 is a novel and selective phosphodiesterase type 5 (PDE5) inhibitor developed for the treatment of erectile dysfunction.[1] By inhibiting PDE5, TPN729 prevents the degradation of cyclic guanosine monophosphate (cGMP), leading to smooth muscle relaxation and increased blood flow.[2][3] Understanding the metabolic fate of TPN729 in humans is crucial for its clinical development, as metabolites can contribute to the pharmacological effect or potential side effects. This document provides a detailed application note and protocol for the identification of TPN729 metabolites in human plasma, urine, and feces using Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC/Q-TOF MS). This methodology offers high resolution, sensitivity, and mass accuracy, making it ideal for the detection and structural elucidation of drug metabolites in complex biological matrices.[4][5]

A study investigating the metabolic fate of TPN729 in humans identified a total of 22 metabolites. The primary metabolic pathways for TPN729 in humans include oxidative deamination, oxidative ring opening, N-dealkylation, N-oxidation, hydroxylation, dehydrogenation, lactam formation, and glucuronidation. The major circulating metabolite in human plasma was identified as M3, which results from N-dealkylation. In feces, the principal metabolites are products of oxidative deamination and oxidative ring opening, while the parent drug is the major component found in urine.

Data Presentation

The following table summarizes the key metabolites of TPN729 identified in human plasma, urine, and feces.

Metabolite ID	Proposed Biotransformation	Matrix Detected	Relative Abundance
TPN729	Parent Drug	Plasma, Urine, Feces	-
M1	Oxidative deamination and oxidative ring opening	Feces	Principal metabolite in feces
M2	Oxidative deamination and oxidative ring opening	Feces	Principal metabolite in feces
M3	N-dealkylation	Plasma	Major circulating metabolite in plasma
M4	Hydroxylation	Plasma, Urine, Feces	Minor
M5	N-oxidation	Plasma, Urine, Feces	Minor
M6	Dehydrogenation	Plasma, Urine, Feces	Minor
M7	Lactam formation	Plasma, Urine, Feces	Minor
M8	Glucuronidation	Urine	Minor

Signaling Pathway of TPN729

TPN729, as a PDE5 inhibitor, enhances the signaling pathway of nitric oxide (NO). In response to sexual stimulation, NO is released and activates soluble guanylate cyclase (sGC), which in turn converts guanosine triphosphate (GTP) to cGMP. cGMP acts as a second messenger, leading to a decrease in intracellular calcium levels and resulting in smooth muscle relaxation and vasodilation. PDE5 is the enzyme responsible for the degradation of cGMP. By inhibiting PDE5, TPN729 leads to an accumulation of cGMP, thereby prolonging and enhancing its downstream effects.

Caption: Signaling pathway of TPN729 as a PDE5 inhibitor.

Experimental Workflow

The identification of TPN729 metabolites involves a systematic workflow starting from sample collection and preparation, followed by UPLC/Q-TOF MS analysis, data processing, and finally, metabolite identification and structural elucidation.

Caption: Experimental workflow for TPN729 metabolite identification.

Experimental Protocols

Sample Preparation

a) Human Plasma:

• Thaw frozen human plasma samples at room temperature.

• To a 200 µL aliquot of plasma, add 600 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 37°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (95% mobile phase A, 5% mobile phase B).

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes at 4°C.

• Transfer the supernatant to a UPLC vial for analysis.

b) Human Urine:

• Thaw frozen human urine samples at room temperature.

• Centrifuge the urine sample at 14,000 rpm for 10 minutes at 4°C to remove any particulate matter.

• Dilute 100 µL of the supernatant with 100 µL of the initial mobile phase.

• Vortex for 30 seconds.

• Transfer the diluted sample to a UPLC vial for analysis.[6]

c) Human Feces:

• Homogenize approximately 1 g of feces with 3 mL of water.

• To 1 mL of the homogenate, add 3 mL of acetonitrile.

• Vortex for 5 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 37°C.

• Reconstitute the residue in 200 µL of the initial mobile phase.

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes at 4°C.

• Transfer the supernatant to a UPLC vial for analysis.

UPLC/Q-TOF MS Analysis

a) UPLC Conditions:

• System: Waters ACQUITY UPLC System

• Column: Waters ACQUITY UPLC HSS T3 (2.1 mm × 100 mm, 1.8 µm)[7]

• Column Temperature: 40°C

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	5
  1.0	5
  8.0	95
  10.0	95
  10.1	5

  | 12.0 | 5 |

b) Q-TOF MS Conditions:

• System: Waters SYNAPT G2 HDMS System with an electrospray ionization (ESI) source[5][8]

• Ionization Mode: Positive

• Capillary Voltage: 3.0 kV

• Sampling Cone Voltage: 35 V

• Source Temperature: 120°C

• Desolvation Temperature: 450°C

• Desolvation Gas Flow: 800 L/h

• Cone Gas Flow: 50 L/h

• Acquisition Mode: MSE (a data-independent acquisition mode that collects precursor and fragment ion data simultaneously)

• Mass Range: m/z 50-1200

• Scan Time: 0.2 s

• Collision Energy:

  • Low Energy (MS): 6 eV

  • High Energy (MS/MS): Ramped from 15 to 40 eV

• LockMass Reference: Leucine enkephalin (m/z 556.2771) infused at 5 µL/min.

Data Processing and Metabolite Identification

• Software: MassLynx 4.1 with MetaboLynx XS application manager.[9][10]

• Peak Detection: Process the raw UPLC/Q-TOF MS data to detect peaks corresponding to the parent drug and its potential metabolites.

• Metabolite Prediction: Use MetaboLynx to search for expected biotransformations (e.g., hydroxylation, N-dealkylation, glucuronidation) and unexpected metabolites by comparing the treated samples with control (blank) samples.

• Elemental Composition: Determine the elemental composition of the parent drug and its metabolites from the accurate mass measurements.

• Structural Elucidation: Analyze the high-energy MS/MS spectra to identify the fragmentation patterns of the metabolites. Compare these patterns with the fragmentation of the parent drug to determine the site of metabolic modification.

• Confirmation: Where possible, confirm the identity of metabolites by comparing their retention times and mass spectra with those of authentic reference standards.

Conclusion

The UPLC/Q-TOF MS method described provides a robust and sensitive platform for the comprehensive identification and characterization of TPN729 metabolites in human biological matrices. The high resolution and mass accuracy of the Q-TOF MS enable the confident determination of elemental compositions, while the MSE data acquisition strategy ensures that both precursor and fragment ion information are captured in a single run, facilitating structural elucidation. This detailed protocol and application note serves as a valuable resource for researchers in drug metabolism and pharmacokinetics, aiding in the continued development and understanding of TPN729 and other novel drug candidates.

References

• 1. lcms.cz [lcms.cz]
• 2. Phosphodiesterase-5 Inhibitors: Action on the Signaling Pathways of Neuroinflammation, Neurodegeneration, and Cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PDE5 inhibitors – pharmacology and clinical applications 20 years after sildenafil discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. lab.vanderbilt.edu [lab.vanderbilt.edu]
• 6. Simultaneous determination of TPN729 and its five metabolites in human plasma and urine by liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selectscience.net [selectscience.net]
• 8. chemistry.unt.edu [chemistry.unt.edu]
• 9. lcms.cz [lcms.cz]
• 10. lcms.labrulez.com [lcms.labrulez.com]

Application Notes and Protocols: Investigating TPN729 Tissue Distribution in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPN729 is a novel, orally available phosphodiesterase type 5 (PDE5) inhibitor that has been investigated for the treatment of erectile dysfunction.[1][2] Understanding the tissue distribution of a drug candidate is a critical component of preclinical development, providing insights into its potential efficacy, target engagement, and safety profile. These application notes provide a summary of the available data on TPN729 tissue distribution in rodent models and detailed protocols for conducting such studies. The primary focus of the available research is on rat models.[1]

Data Presentation

TPN729 Tissue Distribution in Rats

A study utilizing 14C-labeled TPN729 administered orally to rats demonstrated wide distribution of the compound and its metabolites across various tissues.[1] While specific quantitative values are not publicly available in the reviewed literature, the study identified tissues with higher concentrations of radioactivity.

Table 1: Summary of [14C]TPN729 Radioactivity Distribution in Rat Tissues

Tissue Category	Tissues with Higher Observed Radioactivity Concentration
Gastrointestinal Tract	Stomach, Small Intestine, Large Intestine
Major Organs	Lung, Liver
Sensory Organs	Eyes

Source: Data extrapolated from a study on the absorption, distribution, metabolism, and excretion of [14C]TPN729 in rats.[1]

The study also noted that the concentration of drug-related materials was similar in plasma and blood cells.[1] Feces was the primary route of excretion, accounting for 74.63% of the administered dose, while urine accounted for 17.50%.[1]

Signaling Pathway

TPN729 functions as a phosphodiesterase type 5 (PDE5) inhibitor.[1] The canonical signaling pathway affected by PDE5 inhibitors is the nitric oxide (NO)-cyclic guanosine monophosphate (cGMP) pathway, which is crucial for smooth muscle relaxation.

Caption: TPN729 inhibits PDE5, leading to increased cGMP levels and smooth muscle relaxation.

Experimental Protocols

The following are detailed methodologies for conducting a tissue distribution study of TPN729 in a rat model, based on the available literature.[1]

Protocol 1: In Vivo Tissue Distribution of [14C]TPN729 in Rats

1. Objective: To determine the distribution pattern of TPN729 and its metabolites in various tissues of Sprague-Dawley rats following a single oral administration of [14C]TPN729.

2. Materials:

• Test Article: [14C]TPN729 (Radiolabeled)

• Vehicle: Appropriate for oral administration (e.g., 0.5% carboxymethylcellulose sodium)

• Animals: Male Sprague-Dawley rats (specific pathogen-free)

• Equipment:

  • Oral gavage needles

  • Metabolism cages for collection of urine and feces

  • Surgical instruments for tissue dissection

  • Liquid scintillation counter

  • Tissue homogenizer

  • Centrifuge

  • Analytical balance

3. Experimental Workflow:

Caption: Workflow for a rodent tissue distribution study of radiolabeled TPN729.

4. Procedure:

• Animal Acclimatization: Acclimate male Sprague-Dawley rats to the laboratory conditions for at least one week prior to the experiment.

• Dosing:

  • Fast the animals overnight before dosing.

  • Administer a single oral dose of [14C]TPN729 at 25 mg/kg (150 µCi/kg).[1]

• Sample Collection:

  • House the rats in individual metabolism cages.

  • Collect urine and feces at specified time intervals (e.g., 0-8, 8-24, 24-48, 48-72, 72-96, 96-120, 120-144, and 144-168 hours) post-dose.

  • Collect blood samples from the tail vein at various time points.

  • At the end of the designated time course (e.g., 168 hours), euthanize the animals via an approved method.

• Tissue Collection:

  • Perform a thorough necropsy and collect a comprehensive list of tissues, including but not limited to: stomach, small intestine, large intestine, liver, lungs, kidneys, heart, spleen, brain, eyes, muscle, and skin.

• Sample Processing:

  • Weigh each tissue sample.

  • Homogenize the tissue samples in an appropriate buffer.

  • Process blood to separate plasma.

• Radioactivity Measurement:

  • Determine the total radioactivity in aliquots of urine, feces homogenates, plasma, and tissue homogenates using a liquid scintillation counter.

• Data Analysis:

  • Calculate the concentration of radioactivity in each tissue (e.g., in ng-equivalents/g).

  • Determine the percentage of the administered radioactive dose recovered in urine, feces, and tissues to assess mass balance.

  • Characterize the metabolic profile in plasma, urine, and feces using techniques such as ultra-high-performance liquid chromatography coupled with mass spectrometry (UHPLC-MS) to identify major metabolites. The main metabolic pathways for TPN729 are N-dealkylation, oxidation, and dehydrogenation.[1]

Conclusion

The available data from rat models indicate that TPN729 is widely distributed in the body following oral administration, with higher concentrations observed in the gastrointestinal tract, liver, lungs, and eyes. The primary route of excretion is through the feces. The provided protocols offer a framework for conducting further tissue distribution studies to expand upon these findings, potentially including other rodent species to investigate interspecies differences in pharmacokinetics. Such studies are essential for a comprehensive preclinical evaluation of TPN729.

References

• 1. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Research [english.simm.cas.cn]

Application Notes & Protocols for TPN729 Administration

Introduction

TPN729 is a novel, orally available phosphodiesterase type 5 (PDE5) inhibitor that has been investigated for the treatment of erectile dysfunction.[1][2] As a PDE5 inhibitor, TPN729 functions by selectively inhibiting the PDE5 enzyme, which is responsible for the degradation of cyclic guanosine monophosphate (cGMP) in the corpus cavernosum of the penis. This inhibition leads to increased levels of cGMP, resulting in smooth muscle relaxation and increased blood flow, thereby facilitating erection.[3] Preclinical studies have indicated that TPN729 possesses high in vitro and in vivo potency, a balanced selectivity profile against other PDE isozymes, and a longer duration of action compared to sildenafil in animal models.[3] The compound has been advanced to Phase II clinical trials in China.[4][5][6]

These application notes provide an overview of the administration and pharmacokinetic profile of TPN729 based on available preclinical data, with a focus on the oral administration route. Detailed protocols for key experiments are also provided to guide researchers in the fields of pharmacology and drug development.

Pharmacokinetic Profile of TPN729 (Oral Administration)

Currently, published research has focused exclusively on the oral route of administration for TPN729. Optimal bioavailability via this route is influenced by the drug's absorption, distribution, metabolism, and excretion (ADME) characteristics.

Metabolism and Excretion:

Following oral administration in rats, TPN729 is widely distributed throughout the body.[4][5] The primary route of elimination is through feces, which accounted for approximately 74.63% of the dose, while urinary excretion accounted for 17.50% in a study using radiolabeled TPN729.[4][5] The metabolism of TPN729 is extensive, with major pathways including N-dealkylation, oxidation, dehydrogenation, and glucuronidation.[4][5][7]

In humans, the cytochrome P450 enzyme CYP3A4 is primarily responsible for the metabolism of TPN729.[7][8] A significant active metabolite, M3 (N-dealkylation of TPN729), has been identified.[7][8] In humans, the plasma exposure to M3 is 7.6-fold higher than that of the parent compound, and its pharmacological contribution is considered equal to that of TPN729.[7][8]

Pharmacokinetic Data:

The following table summarizes key pharmacokinetic parameters for TPN729 and its radioactivity-related components following a single oral dose in rats.

Parameter	Value	Species	Dose	Notes
Cmax (radioactivity)	706 ng eq./mL	Rat (Plasma)	25 mg/kg [¹⁴C]TPN729	Geometric mean concentration of total radioactivity.[9]
Tmax (radioactivity)	5.0 h	Rat (Plasma)	25 mg/kg [¹⁴C]TPN729	Median time to reach maximum concentration of total radioactivity.[9]
t1/2 (radioactivity)	56.5 h	Rat (Plasma)	25 mg/kg [¹⁴C]TPN729	Geometric mean half-life of total radioactivity.[9]
AUC(0-∞)	3.97 ± 0.73 μg‧mL⁻¹ h	Adult Rat	7.0 mg/kg
AUC(0-∞)	5.95 ± 2.27 μg‧mL⁻¹ h	Juvenile Rat	7.0 mg/kg

Experimental Protocols

Protocol 1: Assessment of Absorption, Distribution, Metabolism, and Excretion (ADME) of [¹⁴C]TPN729 in Rats

This protocol is based on methodologies described for preclinical ADME studies of TPN729.[4][5][9]

1. Objective: To determine the mass balance, tissue distribution, and routes of excretion of TPN729 and its metabolites following a single oral dose of [¹⁴C]TPN729 to rats.

2. Materials:

• Male Sprague-Dawley rats

• [¹⁴C]TPN729 (radiolabeled compound)

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)

• Metabolism cages for separate collection of urine and feces

• Scintillation counter and appropriate scintillation fluid

• Homogenizer for tissue samples

• High-performance liquid chromatography with mass spectrometry (HPLC-MS) system

3. Methodology:

• Dosing:

  • Acclimatize male Sprague-Dawley rats to metabolism cages for at least 24 hours prior to dosing.

  • Administer a single oral dose of 25 mg/kg [¹⁴C]TPN729 (e.g., 150 μCi/kg) to each rat via gavage.

• Sample Collection:

  • Collect urine and feces at predetermined intervals (e.g., 0-8h, 8-24h, 24-48h, and daily up to 168h post-dose).

  • At selected time points post-dose, euthanize subgroups of animals to collect blood, plasma, and various tissues (e.g., liver, lung, kidney, brain, stomach, intestine).

• Sample Analysis:

  • Measure the total radioactivity in urine, feces (homogenized), and tissue homogenates using a scintillation counter to determine the extent of excretion and tissue distribution.

  • Profile the metabolites in plasma, urine, and feces using HPLC-MS to identify the major metabolic pathways.

• Data Analysis:

  • Calculate the percentage of the administered radioactive dose recovered in urine and feces over time to determine the mass balance.

  • Quantify the concentration of radioactivity in different tissues to assess the distribution pattern of TPN729 and its metabolites.

  • Identify and characterize the chemical structures of metabolites detected by HPLC-MS.

Visualizations

Caption: Workflow for an ADME study of TPN729 in rats.

Caption: Signaling pathway of TPN729 as a PDE5 inhibitor.

References

• 1. TPN729 Gets Approval from CFDA for Clinical Trial----Chinese Academy of Sciences [english.cas.cn]
• 2. Research [english.simm.cas.cn]
• 3. The selectivity and potency of the new PDE5 inhibitor TPN729MA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. TPN729MA - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. urotoday.com [urotoday.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

TPN729 solubility issues in aqueous buffers

This technical support center provides guidance and answers to frequently asked questions regarding the solubility of TPN729 in aqueous buffers for research and development applications.

FAQs

Q1: What is TPN729?

TPN729 is a novel and selective phosphodiesterase type 5 (PDE5) inhibitor.[1] Its chemical name is N-methyl-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-propoxybenzenesulfonamide. TPN729 is currently under investigation for its therapeutic potential. Due to its chemical structure, it is predicted to have low solubility in aqueous solutions.

Q2: Is there readily available data on the solubility of TPN729 in various aqueous buffers?

Publicly available, specific quantitative data on the solubility of TPN729 in a range of aqueous buffers is limited. However, based on its chemical properties and the general characteristics of similar small molecule inhibitors, it is expected to be sparingly soluble in neutral aqueous buffers.

Q3: What are the general chemical properties of TPN729?

Property	Value	Source
Chemical Name	N-methyl-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-propoxybenzenesulfonamide	Internal Data
CAS Number	936951-20-1	MSDS
Molecular Formula	C25H36N6O4S	MSDS
Molecular Weight	516.66 g/mol	MSDS
Storage (Powder)	-20°C	MSDS
Storage (in Solvent)	-80°C	MSDS

Q4: What are common challenges when working with poorly soluble compounds like TPN729?

Researchers often encounter issues such as precipitation of the compound in aqueous buffers, leading to inaccurate and irreproducible results in cell-based assays and other in vitro experiments. This can affect the accuracy of IC50 value determination and other pharmacological parameters.

Troubleshooting Guide

This section provides solutions to common problems encountered when preparing TPN729 solutions for experimental use.

Problem 1: TPN729 precipitates out of solution when diluted into aqueous buffer.

• Cause: The aqueous buffer may not have sufficient solubilizing capacity for the final concentration of TPN729. The percentage of the organic co-solvent in the final working solution may be too low.

• Solution:

  • Decrease the final concentration of TPN729: If the experimental design allows, lowering the final concentration of TPN729 may keep it in solution.

  • Increase the percentage of co-solvent: For in vitro assays, it is sometimes possible to increase the final concentration of the organic solvent (e.g., DMSO) to 0.5% or even 1%. However, it is crucial to run a vehicle control to ensure the solvent itself does not affect the experimental outcome.

  • Use a different co-solvent: While DMSO is common, other organic solvents like ethanol or dimethylformamide (DMF) can be tested. Always check for compatibility with your specific assay.

  • Utilize solubilizing excipients: Consider the use of surfactants or cyclodextrins to enhance solubility. These should be used with caution and validated for non-interference with the assay.

Problem 2: Inconsistent results in cell-based assays.

• Cause: This could be due to partial precipitation of TPN729 in the stock or working solutions, leading to variability in the actual concentration of the compound in the assay wells.

• Solution:

  • Visually inspect all solutions: Before each use, carefully inspect stock and working solutions for any signs of precipitation. If precipitation is observed, the solution should be gently warmed (if the compound is heat-stable) and sonicated to try and redissolve the compound. If it does not redissolve, a fresh solution should be prepared.

  • Prepare fresh working solutions: For maximum consistency, prepare working solutions fresh from a stock solution for each experiment.

  • Sonication: Briefly sonicating the final working solution before adding it to the assay plate can help to ensure homogeneity.

Problem 3: Difficulty dissolving the TPN729 powder.

• Cause: TPN729, like many hydrophobic compounds, may be difficult to dissolve directly in aqueous solutions.

• Solution:

  • Prepare a high-concentration stock solution in an organic solvent: The recommended approach is to first dissolve TPN729 in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM or 50 mM).

  • Gentle warming and vortexing: To aid dissolution in the organic solvent, gentle warming (e.g., to 37°C) and vortexing can be applied. Ensure the compound is stable at the temperature used.

Experimental Protocols

Protocol 1: Preparation of a 10 mM TPN729 Stock Solution in DMSO

• Materials:

  • TPN729 powder

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated balance

  • Vortex mixer

  • Pipettes

• Procedure:

  • Tare a sterile microcentrifuge tube on a calibrated balance.

  • Carefully weigh out 5.17 mg of TPN729 powder into the tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming to 37°C can be used if necessary.

  • Visually inspect the solution to ensure there are no undissolved particles.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Protocol 2: Preparation of a 10 µM TPN729 Working Solution in Cell Culture Medium

• Materials:

  • 10 mM TPN729 stock solution in DMSO

  • Appropriate cell culture medium (e.g., DMEM with 10% FBS)

  • Sterile conical tubes

• Procedure:

  • Thaw a single-use aliquot of the 10 mM TPN729 stock solution at room temperature.

  • In a sterile conical tube, perform a serial dilution. For example, to prepare a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

  • Vortex the working solution gently to ensure it is well-mixed.

  • The final concentration of DMSO in this working solution will be 0.1%. Ensure a vehicle control with the same final DMSO concentration is included in your experiment.

  • Use the working solution immediately. Do not store aqueous working solutions.

Visualizations

Caption: Troubleshooting workflow for TPN729 solubility issues.

Caption: Simplified PDE5 signaling pathway and the action of TPN729.

References

• 1. phytotechlab.com [phytotechlab.com]

Technical Support Center: TPN729 In Vitro Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing TPN729 in in vitro assays. Detailed troubleshooting guides and frequently asked questions (FAQs) are presented in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is TPN729 and what is its primary mechanism of action?

TPN729 is a novel and potent phosphodiesterase type 5 (PDE5) inhibitor.[1][2] Its mechanism of action involves the selective inhibition of the PDE5 enzyme, which is responsible for the degradation of cyclic guanosine monophosphate (cGMP).[3] By inhibiting PDE5, TPN729 leads to an increase in intracellular cGMP levels, which in turn activates protein kinase G (PKG) and downstream signaling pathways.[3]

Q2: What are the recommended starting concentrations for TPN729 in cell-based assays?

A good starting point for determining the optimal concentration of TPN729 is its IC50 value. The reported IC50 of TPN729 for PDE5 is 2.28 nM.[1] For cell-based assays, it is recommended to perform a dose-response curve starting from a low nanomolar range and extending to a micromolar range to determine the effective concentration for your specific cell line and endpoint. For other PDE5 inhibitors like sildenafil, concentrations ranging from 10 µM to 300 µM have been used in cancer cell lines to evaluate effects on proliferation and apoptosis.[4][5] Tadalafil has been shown to inhibit proliferation of idiopathic pulmonary arterial hypertension-pulmonary arterial smooth muscle cells with an IC50 of 4.5µM.[6]

Q3: How should I prepare and store TPN729 stock solutions?

TPN729 is soluble in dimethyl sulfoxide (DMSO). For long-term storage, it is recommended to store the dry compound at -20°C for months to years. For short-term storage, 0-4°C is suitable for days to weeks. Stock solutions in DMSO should also be stored at -20°C.

Q4: What are the potential off-target effects of TPN729?

While TPN729 is a selective PDE5 inhibitor, it is important to consider potential off-target effects, especially at higher concentrations.[7] TPN729 has been shown to be more selective than sildenafil against PDE1 and PDE6, and significantly more selective than tadalafil against PDE11.[2] However, at high concentrations, inhibition of other PDE isoforms could occur, potentially leading to unintended cellular effects.[7] It is advisable to test the effects of TPN729 in control cells that do not express PDE5 or to use a less active enantiomer as a negative control if available.

Quantitative Data Summary

The following tables summarize key quantitative data for TPN729 and other relevant PDE5 inhibitors to aid in experimental design.

Table 1: In Vitro Inhibitory Potency of TPN729

Compound	Target	IC50 (nM)	Reference
TPN729	PDE5	2.28	[1]

Table 2: Example In Vitro Concentrations of Other PDE5 Inhibitors in Cancer Cell Lines

Compound	Cell Line(s)	Concentration Range	Observed Effects	Reference
Sildenafil	Colon, pancreatic, breast, lung cancer cells	10 µM - 271 µM	Impaired proliferation, augmented apoptosis, G1 cell cycle arrest	[4]
Sildenafil	Human colorectal cancer cells (SW480, HCT116)	100 µM - 300 µM	Growth inhibition, cell cycle arrest, apoptosis	[5]
Sildenafil	Prostate cancer cells (LNCaP, PC3, DU-145)	10 µM - 50 µM	Sensitization to chemotherapeutics, improved doxorubicin-induced apoptosis	[8]
Tadalafil	Idiopathic pulmonary arterial hypertension-pulmonary arterial smooth muscle cells	0.03 µM - 100 µM (IC50 = 4.5 µM)	Inhibition of proliferation, induction of apoptosis	[6]

Experimental Protocols & Workflows

cGMP-PKG Signaling Pathway

The following diagram illustrates the signaling pathway activated by TPN729 through the inhibition of PDE5.

Caption: TPN729 inhibits PDE5, leading to increased cGMP, PKG activation, and downstream effects.

Experimental Workflow: PDE5 Inhibition Assay (Fluorescence Polarization)

This workflow outlines a typical fluorescence polarization-based assay to determine the IC50 of TPN729.

Caption: A stepwise workflow for determining the inhibitory activity of TPN729 on the PDE5 enzyme.

Experimental Workflow: Cell Viability (MTT) Assay

This diagram details the workflow for assessing the effect of TPN729 on cell viability using an MTT assay.

Caption: A general workflow for evaluating the cytotoxic effects of TPN729 on cultured cells.

Detailed Experimental Protocols

PDE5 Inhibition Assay (Fluorescence Polarization-Based)

This protocol is adapted from a general method for PDE5 inhibitors and is suitable for determining the IC50 of TPN729.[3]

Materials:

• Recombinant human PDE5A1 enzyme

• FAM-labeled cGMP substrate

• PDE Assay Buffer

• Binding Agent

• TPN729

• Positive control (e.g., Sildenafil)

• DMSO

• 384-well, low-volume, black microplates

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of TPN729 and the positive control in DMSO. Further dilute in PDE Assay Buffer to the desired final concentrations. The final DMSO concentration should be consistent across all wells and typically below 1%.

  • Dilute the PDE5A1 enzyme in cold PDE Assay Buffer to the working concentration.

  • Prepare the FAM-cGMP substrate and binding agent in PDE Assay Buffer according to the manufacturer's instructions.

• Assay Protocol:

  • Add 5 µL of the diluted TPN729, positive control, or vehicle control (DMSO in assay buffer) to the wells of the 384-well plate.

  • Add 5 µL of the diluted PDE5A1 enzyme solution to all wells except the "no enzyme" control wells. Add 5 µL of assay buffer to the "no enzyme" wells.

  • Pre-incubate the plate for 15 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the FAM-cGMP substrate solution to all wells.

  • Incubate the plate for 60 minutes at 37°C.

  • Stop the reaction by adding 10 µL of the binding agent to all wells.

  • Incubate for at least 15 minutes at room temperature to allow the binding to reach equilibrium.

• Data Acquisition and Analysis:

  • Read the fluorescence polarization on a suitable plate reader.

  • Calculate the percent inhibition for each concentration of TPN729.

  • Plot the percent inhibition against the logarithm of the TPN729 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Viability/Cytotoxicity Assay (MTT-Based)

This protocol provides a method to assess the effect of TPN729 on the viability of adherent cell lines.

Materials:

• Adherent cell line of interest

• Complete cell culture medium

• TPN729 stock solution in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well flat-bottom tissue culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of TPN729 in complete medium from the DMSO stock solution. The final DMSO concentration should not exceed 0.5% and should be consistent in all wells, including the vehicle control.

  • Remove the medium from the wells and add 100 µL of the TPN729 dilutions or vehicle control.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percent viability against the TPN729 concentration to generate a dose-response curve.

Troubleshooting Guide

Issue 1: Low or no TPN729 activity in the PDE5 inhibition assay.

• Possible Cause: Inactive enzyme.

  • Solution: Ensure the PDE5 enzyme has been stored correctly and has not undergone multiple freeze-thaw cycles. Always keep the enzyme on ice during handling. Run a positive control with a known inhibitor like sildenafil to verify enzyme activity.

• Possible Cause: Incorrect buffer composition.

  • Solution: Verify the pH and composition of the assay buffer. The activity of PDE5 can be sensitive to buffer conditions.

• Possible Cause: TPN729 degradation.

  • Solution: Prepare fresh dilutions of TPN729 from a properly stored stock solution for each experiment.

Issue 2: High variability between replicate wells in cell-based assays.

• Possible Cause: Uneven cell seeding.

  • Solution: Ensure a single-cell suspension before seeding by gentle pipetting. After seeding, gently rock the plate in a cross pattern to ensure even distribution of cells.

• Possible Cause: Edge effects in the microplate.

  • Solution: Avoid using the outer wells of the plate for experimental samples, as they are more prone to evaporation. Fill the outer wells with sterile PBS or medium.

• Possible Cause: TPN729 precipitation at high concentrations.

  • Solution: Visually inspect the treatment media under a microscope for any signs of compound precipitation. If precipitation is observed, consider using a lower top concentration or a different solvent system if compatible with the cells.

Issue 3: Unexpected cytotoxicity observed at concentrations where PDE5 inhibition is not expected to be the primary cause.

• Possible Cause: Off-target effects.

  • Solution: As mentioned in the FAQs, high concentrations of any compound can lead to off-target effects.[7] Consider testing TPN729 in a cell line that does not express PDE5 to assess non-specific toxicity. It is also beneficial to compare the cytotoxic profile with other known PDE5 inhibitors.

• Possible Cause: Solvent toxicity.

  • Solution: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is at a level that is non-toxic to the cells (typically <0.5%). Run a vehicle control with the highest concentration of the solvent used.

Issue 4: Difficulty in interpreting proliferation or apoptosis data due to changes in cGMP levels.

• Possible Cause: Basal cGMP levels in control cells are too low or too high.

  • Solution: The effect of a PDE5 inhibitor will be more pronounced if there is a basal level of cGMP production. In some cell types, it may be necessary to stimulate cGMP production with a nitric oxide (NO) donor (e.g., sodium nitroprusside) to observe a significant effect of TPN729.[9] Conversely, if basal cGMP is too high, the effect of inhibition may be masked.

• Possible Cause: Lack of cGMP-dependent signaling components in the cell line.

  • Solution: Ensure that the cell line used expresses the necessary components of the cGMP signaling pathway, such as soluble guanylate cyclase and protein kinase G (PKG), for the desired biological effect to be observed.

References

• 1. Vardenafil Increases Cell Proliferation in the Dentate Gyrus through Enhancement of Serotonin Expression in the Rat Dorsal Raphe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endothelial apoptosis decrease following tadalafil administration in patients with arterial ED does not last after its discontinuation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Sildenafil triggers tumor lethality through altered expression of HSP90 and degradation of PKD2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sildenafil inhibits the growth of human colorectal cancer in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tadalafil induces antiproliferation, apoptosis, and phosphodiesterase type 5 downregulation in idiopathic pulmonary arterial hypertension in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bellbrooklabs.com [bellbrooklabs.com]
• 8. Frontiers | New Approaches in Oncology for Repositioning Drugs: The Case of PDE5 Inhibitor Sildenafil [frontiersin.org]
• 9. Vardenafil increases intracellular accumulation of the most prevalent mutant cystic fibrosis transmembrane conductance regulator (CTFR) in human bronchial epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

TPN729 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of TPN729 under various experimental conditions. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during research and development.

Frequently Asked Questions (FAQs)

Q1: What is the known metabolic stability of TPN729?

A1: TPN729 undergoes extensive metabolism in both human and animal models.[1][2] In vitro studies using human liver microsomes have been conducted to assess its metabolic stability.[3] The primary metabolic pathways include N-dealkylation, oxidation, and dehydrogenation, with the pyrrolidine moiety being a key site for metabolic modification.[1]

Q2: Which enzymes are primarily responsible for the metabolism of TPN729?

A2: Cytochrome P450 3A (CYP3A) has been identified as the primary enzyme responsible for the metabolism of TPN729 and the formation of its major metabolite, M3, in humans.[2]

Q3: What are the major metabolites of TPN729?

A3: In humans, a total of 22 metabolites have been identified. The major circulating metabolite in plasma is M3, which results from N-dealkylation.[1][2] In rats, 51 metabolites have been identified.[1] The main metabolic pathways leading to these metabolites are oxidative deamination, oxidative ring opening, N-dealkylation, N-oxidation, hydroxylation, dehydrogenation, lactam formation, and glucuronidation.[1][2]

Q4: How is TPN729 excreted from the body?

A4: The primary route of excretion for TPN729 and its metabolites is through feces.[4] In rats, approximately 74.63% of an administered dose was recovered in feces, while 17.50% was found in urine.[4]

Q5: What is the stability of TPN729 in biological matrices like plasma and urine?

A5: A validated HPLC-MS/MS method for the simultaneous quantification of TPN729 and its metabolites in human plasma and urine has been developed.[5] The validation of this method included stability assessments, indicating that TPN729 is stable under the tested storage and handling conditions for these biological samples.[5][6] However, for prolonged storage, it is recommended to store samples at -80°C to minimize degradation of metabolites.[7]

Q6: What are the recommended storage conditions for TPN729 as a solid compound?

A6: While specific long-term stability data for solid TPN729 is not publicly available, general best practices for storing small molecule inhibitors should be followed. It is advisable to store TPN729 in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration at 2-8°C or freezing at -20°C is recommended.

Q7: How should I prepare and store stock solutions of TPN729?

A7: TPN729 is often dissolved in a polar aprotic solvent such as dimethyl sulfoxide (DMSO) to create a stock solution.[8][9] For short-term storage, stock solutions in DMSO can typically be stored at -20°C. For long-term storage, it is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent results in in vitro assays	Degradation of TPN729 in stock solution.	Prepare fresh stock solutions from solid TPN729. Aliquot stock solutions to minimize freeze-thaw cycles. Store stock solutions at -80°C for long-term use.
Instability in aqueous assay buffer.	Prepare fresh dilutions in aqueous buffer immediately before use. If possible, conduct a preliminary experiment to assess the stability of TPN729 in your specific assay buffer over the time course of your experiment.
Low recovery of TPN729 from biological samples	Adsorption to container surfaces.	Use low-protein-binding tubes and pipette tips.
Degradation during sample processing.	Keep samples on ice during processing. Minimize the time between sample collection and analysis or freezing.
Variability in metabolic stability assays	Inconsistent activity of liver microsomes.	Ensure proper storage and handling of liver microsomes. Always thaw them on ice immediately before use.
Inaccurate concentration of cofactors (e.g., NADPH).	Prepare cofactor solutions fresh and keep them on ice.

Data Presentation

Table 1: Summary of TPN729 Metabolic Stability in Humans

Parameter	Description	Reference
Primary Metabolizing Enzyme	Cytochrome P450 3A (CYP3A)	[2]
Major Metabolic Pathways	N-dealkylation, Oxidation, Dehydrogenation, Glucuronidation	[1][2]
Major Circulating Metabolite	M3 (N-dealkylation product)	[1][2]
Number of Identified Metabolites	22	[1]

Table 2: Excretion Profile of TPN729 in Rats

Excretion Route	Percentage of Administered Dose	Reference
Feces	74.63%	[4]
Urine	17.50%	[4]

Experimental Protocols

Protocol for In Vitro Metabolic Stability of TPN729 in Human Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability of TPN729. Specific concentrations and time points may need to be optimized for your experimental setup.

1. Materials:

• TPN729

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• Incubator or water bath at 37°C

• LC-MS/MS system

2. Procedure:

• Prepare a stock solution of TPN729 in a suitable organic solvent (e.g., DMSO).

• Dilute the TPN729 stock solution in potassium phosphate buffer (pH 7.4) to the desired starting concentration (e.g., 1 µM).

• Pre-warm the HLM, buffer, and TPN729 solution to 37°C.

• In a microcentrifuge tube, combine the HLM and TPN729 solution.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Incubate the reaction mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Immediately terminate the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.

• Vortex the samples and centrifuge to precipitate the proteins.

• Transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

• Analyze the samples by LC-MS/MS to quantify the remaining concentration of TPN729 at each time point.

3. Data Analysis:

• Plot the natural logarithm of the percentage of TPN729 remaining versus time.

• Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg microsomal protein / mL).

Visualizations

Caption: Major metabolic pathways of TPN729.

References

• 1. Characterization of TPN729 metabolites in humans using ultra-performance liquid chromatography/quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. TPN729MA - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. Simultaneous determination of TPN729 and its five metabolites in human plasma and urine by liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Stability of targeted metabolite profiles of urine samples under different storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Overcoming TPN729 Off-Target Effects in Cellular Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential issues when working with the PDE5 inhibitor, TPN729, in cellular models.

Frequently Asked Questions (FAQs)

Q1: What is TPN729 and what is its primary mechanism of action?

TPN729 is a novel and potent phosphodiesterase type 5 (PDE5) inhibitor.[1][2] Its primary mechanism of action is to prevent the degradation of cyclic guanosine monophosphate (cGMP) by inhibiting the PDE5 enzyme.[3] This leads to an accumulation of intracellular cGMP, which in turn activates protein kinase G (PKG) and downstream signaling pathways, resulting in smooth muscle relaxation and vasodilation.[3][4]

Q2: What are the known on-target and potential off-target effects of TPN729?

The primary on-target effect of TPN729 is the potent inhibition of PDE5.[1] Off-target effects of small molecule inhibitors can be broadly categorized into two types: interactions with other members of the target protein family (isoform selectivity) and interactions with unrelated proteins.

• Isoform Selectivity: TPN729 has been profiled against other phosphodiesterase (PDE) isoforms and has demonstrated a balanced selectivity profile.[1] It shows significantly higher potency for PDE5 compared to other PDE families, such as PDE1, PDE4, PDE6, and PDE11.[1][2] However, at higher concentrations, inhibition of these other PDE isoforms could be considered an off-target effect.

• Unrelated Protein Interactions: Specific off-targets of TPN729 outside of the PDE family are not extensively documented in publicly available literature. Identifying such off-targets is a critical step in preclinical drug development. This guide provides protocols to help researchers identify potential novel off-targets in their specific cellular models.

Q3: My cells are showing a phenotype that is inconsistent with PDE5 inhibition. How can I determine if this is due to an off-target effect of TPN729?

Several experimental approaches can help distinguish between on-target and off-target effects:

• Use a Structurally Unrelated PDE5 Inhibitor: Treat your cells with another potent and selective PDE5 inhibitor that has a different chemical scaffold (e.g., sildenafil, tadalafil). If the observed phenotype is not replicated, it is more likely to be an off-target effect of TPN729.

• Rescue Experiment: If your cell line permits, you can perform a rescue experiment. After treatment with TPN729, try to reverse the phenotype by increasing intracellular cGMP through an alternative mechanism, for example, by using a nitric oxide (NO) donor to stimulate soluble guanylate cyclase (sGC). If the phenotype is not rescued, it may suggest the involvement of an off-target.

• Knockdown of the Target: Use techniques like siRNA or CRISPR to knock down PDE5 in your cells. If the phenotype of PDE5 knockdown does not mimic the phenotype observed with TPN729 treatment, it strongly suggests an off-target effect.

• Direct Target Engagement Assays: Employ techniques like the Cellular Thermal Shift Assay (CETSA) to confirm that TPN729 is engaging with PDE5 in your cellular model at the concentrations you are using.

Q4: What are the best practices for determining the optimal concentration of TPN729 to use in my cellular assays to minimize off-target effects?

• Dose-Response Curve: Perform a dose-response experiment to determine the EC50 (effective concentration) or IC50 (inhibitory concentration) of TPN729 for its on-target effect in your specific assay (e.g., measuring cGMP levels).

• Work at the Lowest Effective Concentration: Use the lowest concentration of TPN729 that gives a robust on-target effect to minimize the likelihood of engaging off-targets, which typically have lower affinity.

• Consult Selectivity Data: Refer to the known selectivity profile of TPN729. Aim for concentrations that are well below the IC50 values for other PDE isoforms to avoid cross-reactivity.

Troubleshooting Guides

Issue 1: I am not observing the expected increase in intracellular cGMP levels after treating my cells with TPN729.

Possible Cause	Troubleshooting Steps
Cellular Health	Ensure cells are healthy and not overgrown. Perform a viability assay (e.g., trypan blue exclusion or MTT assay) to confirm cell health.
Compound Inactivity	Verify the integrity and concentration of your TPN729 stock solution. If possible, test its activity in a cell-free biochemical assay.
Low Basal PDE5 Activity	The basal level of PDE5 activity in your cell line might be too low to observe a significant effect of inhibition. Consider stimulating the cells with an agent that increases cGMP production (e.g., a nitric oxide donor like sodium nitroprusside) to enhance the dynamic range of the assay.
Assay Sensitivity	The method used to measure cGMP may not be sensitive enough. Consider using a more sensitive detection method, such as a competitive ELISA or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.
Incorrect Assay Conditions	Optimize the incubation time with TPN729. A time-course experiment can help determine the optimal duration of treatment. Ensure the lysis buffer and other assay reagents are compatible with cGMP stability.

Issue 2: My compound shows cellular toxicity at concentrations required for PDE5 inhibition.

Possible Cause	Troubleshooting Steps
Off-Target Toxicity	This is a common concern with small molecule inhibitors. To investigate this, perform a counter-screen with a cell line that does not express PDE5. If toxicity persists, it is likely due to an off-target effect. You can also perform kinome profiling or other broad off-target screening assays to identify potential toxicity targets.
On-Target Toxicity	In some cell types, a sustained, high level of cGMP can be cytotoxic. To test for this, use a different method to elevate cGMP (e.g., a non-hydrolyzable cGMP analog like 8-Bromo-cGMP) and see if it recapitulates the toxicity.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in your cell culture medium is not exceeding a non-toxic level (typically <0.5%).

Quantitative Data

Table 1: In Vitro Inhibitory Potency and Selectivity of TPN729 and Comparators

Compound	PDE5 IC50 (nM)	Selectivity vs. PDE1 (fold)	Selectivity vs. PDE4 (fold)	Selectivity vs. PDE6 (fold)	Selectivity vs. PDE11 (fold)
TPN729MA	2.28	248	366	20	2671
Sildenafil	5.22	Not Reported	Not Reported	Not Reported	Not Reported
Tadalafil	2.35	Not Reported	Not Reported	Not Reported	Not Reported

Data sourced from a study investigating the in vitro inhibitory potency of TPN729MA.[1] The selectivity fold is calculated as the ratio of the IC50 for the other PDE isoform to the IC50 for PDE5.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is designed to verify the direct binding of TPN729 to its target protein, PDE5, in intact cells.

Materials:

• Cell line of interest

• Complete cell culture medium

• TPN729

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Protease inhibitor cocktail

• Lysis buffer (e.g., RIPA buffer)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibody against PDE5

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Thermocycler

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Treat cells with the desired concentration of TPN729 or vehicle (DMSO) for 1-2 hours at 37°C.

• Heating Step:

  • Harvest cells by trypsinization, wash with PBS, and resuspend in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermocycler, followed by cooling at 4°C for 3 minutes.

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification and Western Blotting:

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample using a BCA assay.

  • Normalize the protein concentration for all samples.

  • Perform SDS-PAGE and Western blotting to detect the amount of soluble PDE5 in each sample.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the percentage of soluble PDE5 as a function of temperature for both TPN729-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the TPN729-treated sample indicates target engagement.

Protocol 2: In-Cell PDE Activity Assay (cGMP Quantification)

This protocol measures the ability of TPN729 to inhibit PDE5 activity within cells by quantifying the accumulation of intracellular cGMP.

Materials:

• Cell line of interest

• Complete cell culture medium

• TPN729

• DMSO (vehicle control)

• Stimulating agent (e.g., sodium nitroprusside, SNP)

• Lysis buffer (provided with the cGMP assay kit)

• cGMP competitive ELISA kit

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Pre-treat the cells with various concentrations of TPN729 or vehicle (DMSO) for 30-60 minutes at 37°C.

• Stimulation:

  • Add a stimulating agent (e.g., SNP at a final concentration of 10 µM) to all wells (except for the basal control) to induce cGMP production. Incubate for 10-15 minutes at 37°C.

• Cell Lysis:

  • Remove the medium and lyse the cells according to the protocol of the cGMP assay kit.

• cGMP Quantification:

  • Perform the cGMP competitive ELISA according to the manufacturer's instructions.

  • Read the absorbance on a microplate reader.

• Data Analysis:

  • Calculate the concentration of cGMP in each sample based on the standard curve.

  • Plot the cGMP concentration against the concentration of TPN729 to determine the IC50 value.

Visualizations

Caption: On-target signaling pathway of TPN729.

Caption: Workflow for investigating potential off-target effects.

References

• 1. IP-MS Protocol - Creative Proteomics [creative-proteomics.com]
• 2. sinobiological.com [sinobiological.com]
• 3. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 4. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

Technical Support Center: Minimizing TPN729 Protein Binding in Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing non-specific binding of TPN729 protein in various assays. The following troubleshooting guides, FAQs, and experimental protocols are designed to address common challenges and provide practical solutions for obtaining accurate and reproducible results.

Troubleshooting Guide

This section addresses specific issues related to TPN729 protein binding during experiments.

Question: I am observing high background signal in my ELISA/Western blot assay with TPN729. What are the likely causes and how can I reduce it?

Answer: High background is often a result of non-specific binding of TPN729 or the detection antibodies to the assay surface (e.g., microplate wells, blotting membranes). Here are the primary causes and troubleshooting steps:

• Inadequate Blocking: The blocking buffer may not be effectively saturating all non-specific binding sites.

  • Solution: Optimize your blocking strategy. Try different blocking agents such as Bovine Serum Albumin (BSA), non-fat dry milk, or commercial blocking buffers.[1][2][3] The choice of blocking agent can be critical and may require empirical testing to find the most effective one for your specific assay.[2] Consider the compatibility of the blocking agent with your detection system.[3]

• Suboptimal Antibody Concentration: The concentration of primary or secondary antibodies may be too high, leading to increased non-specific binding.

  • Solution: Perform an antibody titration experiment to determine the optimal concentration that provides a good signal-to-noise ratio.

• Insufficient Washing: Inadequate washing steps can leave behind unbound TPN729 or antibodies, contributing to high background.

  • Solution: Increase the number and/or duration of wash steps. Adding a non-ionic detergent like Tween 20 to the wash buffer can also help to reduce non-specific interactions.[2]

Question: My TPN729 protein seems to be adsorbing to plasticware (e.g., pipette tips, microcentrifuge tubes), leading to inaccurate concentration measurements. How can I prevent this?

Answer: Protein adsorption to plastic and glass surfaces is a common issue, especially when working with low protein concentrations.[4] This occurs due to hydrophobic and electrostatic interactions between the protein and the surface.[4] Here are several strategies to minimize this problem:

• Use of Low-Binding Labware: Whenever possible, use commercially available low-protein-binding microcentrifuge tubes and pipette tips.

• Addition of Surfactants: Including a low concentration (typically 0.01% to 0.1%) of a non-ionic detergent, such as Triton X-100 or Tween 20, in your buffers can help prevent adsorption to hydrophobic plastic surfaces.[4][5]

• Inclusion of a Carrier Protein: Adding an inert protein like BSA to your TPN729 solution can coat the surfaces of the labware, thereby reducing the adsorption of your protein of interest.[4][6]

• Coating Surfaces: Pre-coating labware with a solution of a blocking agent like BSA can also be effective.[4]

Frequently Asked Questions (FAQs)

This section provides answers to general questions about TPN729 protein binding.

What is non-specific protein binding?

Non-specific binding refers to the tendency of proteins to adhere to surfaces or other molecules in a non-targeted manner. This phenomenon is driven by various forces, including hydrophobic interactions, electrostatic interactions, and hydrogen bonding.[4] In the context of an assay, non-specific binding can lead to inaccurate results, such as high background noise or false positives.

How do I choose the right blocking agent for my assay?

The ideal blocking agent effectively prevents non-specific binding without interfering with the specific interactions you are trying to measure.[7] The choice depends on the type of assay, the surfaces involved, and the detection system.

• Protein-based blockers like BSA and non-fat dry milk are commonly used and are effective at blocking both hydrophobic and hydrophilic sites.[2][7]

• Non-ionic polymers such as polyethylene glycol (PEG) can also be used to create a hydrophilic barrier on surfaces, repelling proteins.[3][4]

• Commercial blocking buffers often contain a proprietary mix of proteins and other molecules designed for broad applicability and high efficiency.[1][2]

It is often necessary to empirically test a few different blocking agents to find the one that provides the best signal-to-noise ratio for your specific experiment.[2]

What is the role of detergents in minimizing protein binding?

Detergents are amphipathic molecules that can disrupt hydrophobic interactions that lead to non-specific binding.[8][9] They are particularly useful for preventing proteins from sticking to plastic surfaces.[4]

• Non-ionic detergents (e.g., Tween 20, Triton X-100) are mild and generally do not denature proteins, making them suitable for use in many assays.[10]

• Ionic detergents (e.g., SDS) are stronger and can denature proteins, so they are typically used in applications like SDS-PAGE and not in assays where protein structure and function must be preserved.[8][10]

The concentration of the detergent is crucial; typically, low concentrations (around 0.05%) are sufficient to reduce non-specific binding without disrupting the intended molecular interactions.[4]

How can I optimize my buffer conditions to reduce TPN729 binding?

Optimizing buffer conditions can significantly impact protein binding. Key parameters to consider include:

• pH: The pH of the buffer affects the overall charge of the protein. Adjusting the pH away from the protein's isoelectric point (pI) can help to reduce aggregation and non-specific binding by increasing electrostatic repulsion between protein molecules and between the protein and the surface.[11][12][13]

• Salt Concentration: Increasing the ionic strength of the buffer by adding salts like NaCl can help to shield charges and reduce electrostatic interactions that contribute to non-specific binding.[11][13][14]

• Additives: Besides detergents, other additives like glycerol can help to stabilize proteins and prevent aggregation.[12]

Data Presentation

Table 1: Common Blocking Agents for Minimizing Non-Specific Protein Binding

Blocking Agent	Typical Working Concentration	Advantages	Disadvantages	Common Applications
Bovine Serum Albumin (BSA)	1-5% (w/v)	Inexpensive, readily available, effective for many applications.[4]	Can cross-react with some antibodies; may not be suitable for all assays.	ELISA, Western Blot, IHC
Non-fat Dry Milk	3-5% (w/v)	Inexpensive, effective blocker.[2]	Contains phosphoproteins that can interfere with phospho-specific antibody detection; may contain endogenous biotin.	Western Blot
Gelatin (from fish)	0.5-2% (w/v)	Good alternative to mammalian-derived proteins, reduces cross-reactivity with mammalian antibodies.[3]	Can be less effective than other blockers in some cases.	IHC, ELISA
Polyethylene Glycol (PEG)	1% (w/v)	Non-protein based, reduces background in sensitive assays.[3][4]	Can sometimes interfere with specific binding.	Surface coating
Commercial Buffers	Varies by manufacturer	Optimized formulations for high efficiency and low background.[1][2]	More expensive than individual components.	ELISA, Western Blot, IHC

Table 2: Common Buffer Additives to Reduce Non-Specific Protein Binding

Additive	Typical Working Concentration	Mechanism of Action	Common Applications
Tween 20	0.05-0.1% (v/v)	Non-ionic detergent, disrupts hydrophobic interactions.[2][4]	Wash buffers (ELISA, Western Blot), protein solutions
Triton X-100	0.05-0.1% (v/v)	Non-ionic detergent, disrupts hydrophobic interactions.[4]	Cell lysis, protein extraction, wash buffers
Sodium Chloride (NaCl)	150-500 mM	Increases ionic strength, shields electrostatic interactions.[11][13]	Binding buffers, wash buffers
Glycerol	5-20% (v/v)	Stabilizes proteins, prevents aggregation.[12]	Protein storage buffers, reaction buffers

Experimental Protocols

Protocol 1: Optimizing Blocking Conditions for an ELISA Assay

• Coat Microplate: Coat the wells of a 96-well microplate with your capture antibody or antigen according to your standard protocol.

• Prepare Blocking Buffers: Prepare a series of different blocking buffers to be tested. For example:

  • 1% BSA in PBS

  • 3% Non-fat dry milk in PBS

  • A commercial blocking buffer

  • PBS with 0.1% Tween 20 (as a minimal blocking control)

• Block the Plate: After coating and washing, add 200 µL of each blocking buffer to a set of wells. Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Wash: Wash the wells thoroughly with your standard wash buffer (e.g., PBS with 0.05% Tween 20).

• Add TPN729 and Detection Antibodies: Proceed with the remaining steps of your ELISA protocol, adding your TPN729 sample and detection antibodies. Include "no antigen" control wells for each blocking condition to assess the background signal.

• Develop and Read: Develop the signal using an appropriate substrate and measure the absorbance.

• Analyze Results: Compare the signal-to-noise ratio for each blocking condition. The optimal blocking buffer will yield a high specific signal and a low background signal in the "no antigen" control wells.

Protocol 2: Reducing Protein Adsorption to Labware

• Prepare TPN729 Dilutions: Prepare a series of dilutions of your TPN729 protein in different buffers:

  • Buffer A: Standard buffer (e.g., PBS)

  • Buffer B: Standard buffer + 0.05% Tween 20

  • Buffer C: Standard buffer + 0.1 mg/mL BSA

• Incubate in Different Tubes: Aliquot each dilution into both standard polypropylene microcentrifuge tubes and low-protein-binding tubes.

• Incubate: Incubate the tubes for a set period (e.g., 1 hour) at room temperature, mimicking the handling time in your experiments.

• Measure Protein Concentration: After incubation, carefully transfer the solutions to a new set of tubes (to avoid measuring protein that may have adsorbed and then detached) and measure the protein concentration using a suitable method (e.g., Bradford assay, BCA assay, or UV absorbance).

• Compare Results: Compare the measured protein concentrations. A smaller decrease in concentration from the initial value indicates less adsorption to the tube surface. This will help you identify the optimal buffer and tube type for handling your TPN729 protein.

Visualizations

Caption: Workflow for selecting the optimal blocking agent in an immunoassay.

Caption: Troubleshooting logic for addressing high non-specific protein binding.

References

• 1. Protein Method Blocking Buffers | Fisher Scientific [fishersci.com]
• 2. Western blot blocking: Best practices | Abcam [abcam.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. researchgate.net [researchgate.net]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. Blockers Practical Guide - Page 7 [collateral.meridianlifescience.com]
• 8. youtube.com [youtube.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Detergents for Cell Lysis and Protein Extraction | Thermo Fisher Scientific - US [thermofisher.com]
• 11. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments | Technology Networks [technologynetworks.com]
• 14. nicoyalife.com [nicoyalife.com]

Technical Support Center: Optimizing TPN729 Recovery from Biological Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of TPN729 from various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is the most commonly used method for extracting TPN729 from plasma?

A1: The most frequently reported and validated method for extracting TPN729 from human plasma is protein precipitation (PPT) with acetonitrile.[1][2] This method is favored for its simplicity, speed, and efficiency in removing proteins that can interfere with subsequent analysis.[1]

Q2: What are the expected recovery rates for TPN729 using protein precipitation?

A2: While specific recovery percentages for TPN729 are not always detailed in publications, validated methods report that the extraction recoveries of TPN729 and its metabolites are consistent across different concentration levels.[2] For similar compounds using protein precipitation with acetonitrile, recovery rates have been reported to be in the range of 87% to 98%.[1]

Q3: Can other extraction methods like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) be used for TPN729?

A3: While protein precipitation is the most cited method for TPN729, SPE and LLE are viable alternatives for sample cleanup and extraction in bioanalysis. The choice of method often depends on the complexity of the matrix, the required level of cleanliness, and the desired concentration of the analyte. For complex matrices or when matrix effects are a significant concern, SPE may offer a cleaner extract. LLE can also be optimized for specific analytes and matrices.

Q4: How stable is TPN729 in biological samples?

A4: Validated bioanalytical methods for TPN729 have established its stability under various storage conditions, including freeze-thaw cycles and long-term storage. However, it is crucial to follow established protocols for sample handling and storage to prevent degradation. It is recommended to store biological samples at -80°C for long-term stability.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of TPN729 from biological matrices.

Low Recovery

Problem: My recovery of TPN729 is significantly lower than expected.

Potential Cause	Troubleshooting Steps
Incomplete Protein Precipitation	- Optimize Acetonitrile Volume: Ensure a sufficient volume of cold acetonitrile is used. A common ratio is 3:1 or 4:1 (acetonitrile:plasma).- Vortexing and Incubation: Vortex the sample vigorously after adding acetonitrile and allow sufficient incubation time at a low temperature (e.g., -20°C) to ensure complete protein precipitation.- Centrifugation: Ensure centrifugation is performed at an adequate speed and for a sufficient duration to pellet all precipitated proteins.
Analyte Co-precipitation	- Adjust pH: The pH of the sample can influence the solubility of TPN729. While protein precipitation with acetonitrile is generally performed at neutral pH, slight adjustments might be necessary depending on the matrix.- Alternative Precipitating Agent: Consider trying other organic solvents like methanol or acetone, or acidic precipitants like trichloroacetic acid (TCA), although these may require more optimization.
High Protein Binding	TPN729 has a high plasma protein binding rate of 92.7%.[3][4] - Disrupt Protein Binding: The use of organic solvents like acetonitrile is effective at disrupting protein-drug interactions. Ensure thorough mixing to facilitate the release of TPN729.- pH Adjustment: Modifying the sample pH can alter protein conformation and reduce binding.
Issues with SPE or LLE	- SPE: - Incorrect Sorbent: Ensure the sorbent chemistry is appropriate for TPN729. - Inadequate Conditioning/Elution: Verify that the conditioning, loading, washing, and elution solvents are of the correct composition and volume. - Flow Rate: An excessively fast flow rate during sample loading can lead to breakthrough and low recovery.- LLE: - Incorrect Solvent: The choice of extraction solvent is critical and should be based on the polarity of TPN729. - pH of Aqueous Phase: Adjust the pH of the aqueous phase to ensure TPN729 is in its neutral, most extractable form. - Emulsion Formation: If an emulsion forms, try adding salt to the aqueous phase or centrifuging at a higher speed.

Matrix Effects

Problem: I am observing ion suppression or enhancement in my LC-MS/MS analysis.

Potential Cause	Troubleshooting Steps
Co-eluting Endogenous Components	- Improve Chromatographic Separation: Optimize the LC gradient to better separate TPN729 from interfering matrix components.- Sample Dilution: Diluting the sample can reduce the concentration of interfering substances, but may compromise sensitivity.- Use a Cleaner Extraction Method: If protein precipitation is insufficient, consider using SPE, which generally provides a cleaner extract.
Phospholipids	- Phospholipid Removal Plates: Utilize specialized SPE plates designed for phospholipid removal.- Optimize Protein Precipitation: Using a "solvent-first" approach where the sample is added to the precipitation solvent can sometimes improve the removal of phospholipids.
High Salt Concentration	- Desalting Step: If high salt concentration is suspected, incorporate a desalting step using SPE or dialysis.

Experimental Protocols

Detailed Protocol for TPN729 Extraction from Human Plasma using Protein Precipitation

This protocol is based on a validated method for the simultaneous determination of TPN729 and its metabolites in human plasma.[1][2]

Materials:

• Human plasma samples

• Acetonitrile (HPLC grade), chilled to -20°C

• Internal Standard (IS) solution (e.g., Sildenafil in methanol)

• Vortex mixer

• Centrifuge capable of reaching at least 12,000 rpm

• Micropipettes and sterile tips

• LC-MS/MS system

Procedure:

• Sample Thawing: Thaw frozen human plasma samples at room temperature.

• Aliquoting: Aliquot 100 µL of the plasma sample into a clean microcentrifuge tube.

• Internal Standard Addition: Add an appropriate volume of the internal standard solution to the plasma sample.

• Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile to the plasma sample.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Analysis: Inject an aliquot of the supernatant into the LC-MS/MS system for analysis.

General Workflow for Bioanalytical Sample Preparation

A generalized workflow for the preparation and analysis of biological samples.

Quantitative Data Summary

The following table summarizes the performance of the validated protein precipitation method for TPN729 extraction from human plasma.

Parameter	TPN729	Metabolites	Reference
Extraction Method	Protein Precipitation with Acetonitrile	Protein Precipitation with Acetonitrile	[1][2]
Biological Matrix	Human Plasma	Human Plasma	[1][2]
Reported Recovery	Consistent at three concentration levels	Consistent at three concentration levels	[2]
Precision (Inter- and Intra-batch)	< 15%	< 15%	[2]
Accuracy	Within ±15%	Within ±15%	[2]
Lower Limit of Quantification (LLOQ)	0.200 ng/mL	0.500 - 2.00 ng/mL	[2]

Note: While the exact percentage of recovery for TPN729 was not specified, "consistent" recovery implies that the method is robust and reproducible. For similar analytes using this method, recoveries are often in the high 80s to 90s percentage range.[1]

Signaling Pathway

TPN729 is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5).[3] PDE5 is an enzyme that degrades cyclic guanosine monophosphate (cGMP). By inhibiting PDE5, TPN729 increases the intracellular levels of cGMP, leading to the relaxation of smooth muscle and vasodilation.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of TPN729 and its five metabolites in human plasma and urine by liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. urotoday.com [urotoday.com]
• 4. researchgate.net [researchgate.net]

TPN729 interference with common laboratory assays

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the potential for interference of TPN729 with common laboratory assays. Due to the limited publicly available data on specific assay interference caused by TPN729, this guide offers general troubleshooting strategies and background information on the compound.

Frequently Asked Questions (FAQs)

Q1: What is TPN729 and what is its mechanism of action?

TPN729 is a novel, orally available, and selective phosphodiesterase type 5 (PDE5) inhibitor.[1][2] Its primary mechanism of action is to block the PDE5 enzyme, which is responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting PDE5, TPN729 increases intracellular cGMP levels, leading to smooth muscle relaxation and vasodilation.[1][2][3] TPN729 has been developed for the treatment of erectile dysfunction and is reported to have a more balanced selectivity profile compared to other PDE5 inhibitors like sildenafil and tadalafil, potentially resulting in fewer side effects.[1][2]

Q2: Are there any known off-target effects of TPN729?

TPN729 is designed to be a selective PDE5 inhibitor. It shows higher selectivity against PDE1 and PDE6 compared to sildenafil, and significantly higher selectivity against PDE11 than tadalafil.[1] While this suggests a lower likelihood of off-target effects related to the inhibition of other PDE isoforms, comprehensive data on off-target interactions with other proteins or assay components are not widely published. Researchers should always consider the possibility of off-target effects when working with a new chemical entity.

Q3: How is TPN729 metabolized?

TPN729 is extensively metabolized in humans, primarily by the cytochrome P450 enzyme CYP3A4. The main metabolic pathways include N-dealkylation, oxidation, and dehydrogenation.[4][5][6] One of the major metabolites, M3 (formed by N-dealkylation), is also pharmacologically active.[4][5] When designing experiments, it is important to consider the potential effects of both the parent compound and its active metabolites.

Troubleshooting Guide: Potential Assay Interference

While specific data on TPN729 assay interference is not available, the following guide provides a general framework for identifying and troubleshooting potential artifacts in common laboratory assays when working with any new small molecule compound.

Issue 1: Unexpected results in fluorescence-based assays (e.g., increased background or quenched signal).

• Possible Cause: The compound itself may be fluorescent at the excitation and emission wavelengths used in the assay, or it may quench the fluorescence of the reporter molecule.

• Troubleshooting Steps:

  • Compound Autofluorescence Scan: Run a spectral scan of TPN729 alone in the assay buffer to determine its intrinsic fluorescence properties.

  • Quenching Assessment: Incubate TPN729 with the fluorescent probe used in the assay and measure the signal. A decrease in signal intensity compared to the probe alone suggests quenching.

  • Use a Different Fluorophore: If interference is confirmed, consider using a fluorescent dye with a different excitation and emission spectrum that does not overlap with that of TPN729.

  • Assay Dilution: Determine if the interference is concentration-dependent by running the assay with a serial dilution of TPN729.

Issue 2: Inconsistent or unexpected results in enzyme-linked immunosorbent assays (ELISAs).

• Possible Cause: TPN729 may interfere with the antibody-antigen binding, the enzymatic reaction of the detection system (e.g., HRP), or the substrate turnover.

• Troubleshooting Steps:

  • Interference with Detection Enzyme: Run a control experiment where TPN729 is added only during the final substrate incubation step. If the signal is altered, the compound may be directly affecting the enzyme (e.g., HRP) or the substrate.

  • Binding Interference: To assess if TPN729 is interfering with antibody-antigen binding, you can perform a competition ELISA or pre-incubate the antibody with TPN729 before adding it to the plate.

  • Matrix Effects: If using biological samples, consider that TPN729 and its metabolites might alter the sample matrix. Perform spike and recovery experiments to assess this.

Issue 3: Altered signal in luciferase-based reporter assays.

• Possible Cause: The compound may directly inhibit or stabilize the luciferase enzyme, or it could interfere with the luminescent signal.

• Troubleshooting Steps:

  • Direct Luciferase Inhibition Assay: Perform a cell-free assay by adding TPN729 directly to a solution containing purified luciferase and its substrate. A change in luminescence indicates direct interference.

  • Use a Different Luciferase: If interference is observed, consider using a reporter system with a different type of luciferase (e.g., Renilla luciferase instead of firefly luciferase) to see if the effect is specific to one enzyme.

  • Promiscuous Inhibition Screen: If resources allow, screen TPN729 against a panel of unrelated enzymes to assess its general promiscuity as an inhibitor.

Data Summary

As no quantitative data on the interference of TPN729 with common laboratory assays is publicly available, a data table cannot be provided at this time. Researchers are encouraged to generate this data internally as part of their assay validation process when working with TPN729.

Experimental Protocols

Protocol 1: General Protocol for Assessing Compound Autofluorescence

• Prepare a stock solution of TPN729 in a suitable solvent (e.g., DMSO).

• Create a serial dilution of TPN729 in the assay buffer to be used in your experiment. Include a buffer-only control.

• Dispense the dilutions into a microplate suitable for fluorescence measurements.

• Use a plate reader to scan the fluorescence intensity across a range of excitation and emission wavelengths relevant to your assay.

• Analyze the data to identify any peaks of fluorescence, which would indicate compound autofluorescence.

Protocol 2: General Protocol for Assessing Direct Enzyme Inhibition

• Obtain the purified enzyme used in your assay (e.g., horseradish peroxidase for ELISA, luciferase for reporter assays).

• Prepare a reaction mixture containing the enzyme and its substrate in the appropriate assay buffer.

• Prepare a serial dilution of TPN729.

• Add the TPN729 dilutions to the reaction mixture. Include a vehicle control (e.g., DMSO).

• Incubate for the standard reaction time and measure the signal (e.g., absorbance, luminescence).

• A dose-dependent decrease in signal suggests direct enzyme inhibition.

Visualizations

Signaling Pathway of TPN729

References

• 1. Phosphodiesterase (PDE5) inhibition assay for rapid detection of erectile dysfunction drugs and analogs in sexual enhancement products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bellbrooklabs.com [bellbrooklabs.com]
• 4. Screening of synthetic PDE-5 inhibitors and their analogues as adulterants: analytical techniques and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fast screening immunoassay of sulfonamides in commercial fish samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Oral Administration of TPN729 in Rats

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the oral administration of TPN729 in rat models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is TPN729 and what is its mechanism of action?

TPN729 is a novel, orally available phosphodiesterase type 5 (PDE5) inhibitor.[1][2][3][4][5] Its mechanism of action involves the selective inhibition of the PDE5 enzyme, which is responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting PDE5, TPN729 increases cGMP levels, leading to smooth muscle relaxation and vasodilation. It is being investigated for the treatment of erectile dysfunction.[1][2][3]

Q2: What is the recommended formulation for oral administration of TPN729 in rats?

In preclinical studies, TPN729 has been successfully administered to rats as a solution in 0.9% saline.[2] For a 25 mg/kg dose, a target concentration of 2.5 mg/mL was prepared.[2] It is crucial to ensure the compound is fully dissolved to achieve consistent and accurate dosing.

Q3: What are the key pharmacokinetic parameters of TPN729 in rats following oral administration?

A study using a single oral dose of 25 mg/kg [¹⁴C]TPN729 in rats provided the following insights:

• Absorption: TPN729 is absorbed after oral administration, with radioactivity widely distributed throughout the body.[1][2][3]

• Distribution: Higher concentrations of radioactivity were observed in the stomach, large intestine, lung, liver, small intestine, and eyes.[1][2][3]

• Metabolism: TPN729 is extensively metabolized in rats, with 51 metabolites identified.[1][2][3] The primary metabolic pathways are N-dealkylation, oxidation, and dehydrogenation, with the pyrrolidine moiety being the main site of metabolism.[1][2][3][6]

• Excretion: The majority of the administered dose is excreted in the feces (74.63%), with a smaller portion excreted in the urine (17.50%).[1][2][3][6]

Q4: Are there known species differences in the metabolism of TPN729?

Yes, there are significant species differences in the metabolism of TPN729.[4][7] In humans, the N-dealkylation metabolite (M3) has a much higher plasma exposure than the parent drug, a phenomenon that is less pronounced in rats, dogs, and monkeys.[4] The enzyme responsible for this metabolism in humans is CYP3A4.[4][7] Researchers should consider these differences when extrapolating rat data to humans.

Troubleshooting Guide

Issue 1: Low or variable recovery of TPN729 and its metabolites in urine and feces.

• Possible Cause: Early non-radiolabeled studies reported a very low recovery of TPN729 and its major metabolites (~8.58%).[1][2][3] This could be due to limitations in the analytical methods used to detect the parent drug and all of its numerous metabolites.

• Troubleshooting Steps:

  • Utilize Radiolabeled Compounds: The most effective way to overcome low recovery is to use a radiolabeled compound like [¹⁴C]TPN729. This allows for the tracking of all drug-related material, regardless of metabolic transformation, and has been shown to result in a high recovery rate of 92.13%.[1][2][3]

  • Optimize Analytical Methods: If using non-radiolabeled compounds, ensure your analytical methods (e.g., LC-MS/MS) are validated to detect the parent drug and its major known metabolites with high sensitivity and specificity.

  • Complete Sample Collection: Ensure complete and accurate collection of urine and feces over a sufficient period (e.g., 168 hours) to capture the full excretion profile.[1][2][3]

Issue 2: High inter-individual variability in plasma concentrations of TPN729.

• Possible Cause: Variability in oral drug absorption can be influenced by several factors.

• Troubleshooting Steps:

  • Standardize Fasting Period: Ensure a consistent fasting period for all animals before and after dosing to minimize the effect of food on absorption.[8]

  • Precise Dosing Technique: Use precise oral gavage techniques to ensure the full intended dose is administered to the stomach.

  • Vehicle Consistency: Ensure the formulation is homogenous and the compound is fully dissolved before each administration.

  • Animal Health: Use healthy animals of a consistent age and weight to reduce physiological variability.

Issue 3: Unexpected metabolite profile compared to published data.

• Possible Cause: Differences in gut microbiota, liver enzyme activity, or the analytical methods used can lead to variations in the observed metabolite profile.

• Troubleshooting Steps:

  • Confirm Analytical Standards: Ensure the identity of metabolites by comparing with reference standards if available.

  • High-Resolution Mass Spectrometry: Utilize high-resolution mass spectrometry to accurately identify and characterize unknown metabolites.

  • Consider Gut Microbiota: Be aware that the gut microbiome can contribute to drug metabolism. The housing and diet of the animals can influence the composition of their gut microbiota.

Data Presentation

Table 1: Excretion of Radioactivity after a Single Oral Dose of [¹⁴C]TPN729 (25 mg/kg) in Rats [1][2][3]

Excretion Route	Percentage of Administered Dose (%)
Feces	74.63
Urine	17.50
Total Recovery	92.13

Table 2: Tissue Distribution of Radioactivity Following a Single Oral Dose of [¹⁴C]TPN729 in Rats [1][2][3]

Tissue	Observation
Stomach	High Concentration
Large Intestine	High Concentration
Lung	High Concentration
Liver	High Concentration
Small Intestine	High Concentration
Eyes	High Concentration
Plasma & Blood Cells	Similar Concentration

Experimental Protocols

Protocol: Oral Administration and Sample Collection for Pharmacokinetic Analysis of TPN729 in Rats

This protocol is based on the methodology described in the study by Wang et al. (2022).[2]

• Animals: Male Sprague-Dawley rats.

• Acclimatization: Acclimatize animals to laboratory conditions for at least one week prior to the experiment.[8]

• Housing: House animals in individual metabolism cages to allow for separate collection of urine and feces.

• Fasting: Fast animals overnight before dosing, with free access to water.[8]

• Dosing Formulation Preparation:

  • Prepare a solution of TPN729 in 0.9% saline at a target concentration of 2.5 mg/mL for a 25 mg/kg dose.

  • If using radiolabeled TPN729, the dosing solution can be prepared by dissolving [¹⁴C]TPN729 and non-labeled TPN729 in the saline vehicle.

• Administration:

  • Weigh each rat to determine the precise volume of the dosing solution to be administered.

  • Administer the formulation via oral gavage at a volume of 10 mL/kg.

• Sample Collection:

  • Blood: Collect blood samples from the tail vein or other appropriate site at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48, 72, 96, 120, 144, and 168 hours) into heparinized tubes.

  • Plasma Preparation: Centrifuge the blood samples to separate the plasma.

  • Urine and Feces: Collect urine and feces at regular intervals (e.g., 0-8, 8-24, 24-48, 48-72, 72-96, 96-120, 120-144, and 144-168 hours).

• Sample Storage: Store all plasma, urine, and feces samples at -20°C or lower until analysis.

• Sample Analysis:

  • Analyze plasma samples for the concentration of TPN729 and its metabolites using a validated analytical method such as LC-MS/MS.

  • For radiolabeled studies, determine the total radioactivity in all samples using liquid scintillation counting.

Visualizations

Caption: Experimental workflow for oral administration of TPN729 in rats.

Caption: ADME pathway of TPN729 in rats after oral administration.

Caption: Major metabolic pathways of TPN729 in rats.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. urotoday.com [urotoday.com]
• 5. Research [english.simm.cas.cn]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Navigating TPN729 Pharmacokinetics: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the pharmacokinetic analysis of TPN729. Our aim is to help you minimize variability in your experimental data and ensure the generation of robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: We are observing high inter-individual variability in the plasma concentrations of TPN729 in our preclinical studies. What are the potential causes?

High inter-individual variability is a common challenge in pharmacokinetic studies and can stem from multiple sources. Key factors to consider include:

• Genetic Factors: Polymorphisms in drug-metabolizing enzymes and transporters can significantly influence the absorption, distribution, metabolism, and excretion (ADME) of TPN729.

• Physiological Conditions: Differences in age, sex, body weight, and overall health status of the test subjects can lead to variations in drug handling.

• Experimental Procedures: Inconsistencies in dosing, sample collection timing, and sample handling can introduce significant variability.

• Drug Formulation: The formulation of TPN729 can impact its solubility and absorption, leading to variable exposure.

• Concomitant Medications: Co-administration of other drugs could alter the pharmacokinetics of TPN729 through drug-drug interactions.

Q2: What are the best practices for animal dosing in TPN729 pharmacokinetic studies to minimize variability?

Consistent and accurate dosing is critical for reducing variability. Adhering to the following best practices is recommended:

• Accurate Dose Calculation: Ensure precise calculation of the dose for each animal based on their most recent body weight.

• Consistent Route of Administration: Use a consistent and appropriate route of administration as defined in your study protocol. For intravenous administration, ensure the injection is performed smoothly and without leakage. For oral gavage, ensure the dose is delivered directly into the stomach.

• Vehicle Selection: Use a consistent and well-characterized vehicle for TPN729 administration. The vehicle should not affect the absorption or metabolism of the compound.

• Fasting Status: Standardize the fasting period for animals before dosing, as food can affect the absorption of orally administered drugs.

Q3: Our bioanalytical method for TPN729 quantification is showing poor reproducibility. What should we investigate?

Poor reproducibility in a bioanalytical method can invalidate your study results. A systematic investigation should be conducted, focusing on the following areas:

• Sample Preparation: Inconsistencies in sample extraction, such as variations in protein precipitation or liquid-liquid extraction steps, can lead to variable recovery.

• Internal Standard (IS) Performance: The internal standard is crucial for correcting for variability. Investigate the consistency of the IS response across samples.

• Matrix Effects: The biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of TPN729 and its internal standard in the mass spectrometer. Evaluate matrix effects from different sources.

• Instrument Performance: Ensure the LC-MS/MS system is properly calibrated and maintained. Check for issues such as fluctuating spray stability, detector sensitivity, and chromatographic peak shape.

• Reagent Quality: Verify the quality and consistency of all reagents and solvents used in the assay.

Troubleshooting Guides

Issue 1: High Variability in TPN729 Cmax and AUC Values

Possible Causes and Solutions

Potential Cause	Troubleshooting Steps
Inconsistent Dosing Technique	- Review and standardize the dosing procedure with all personnel. - For oral gavage, ensure proper technique to avoid accidental lung delivery. - For IV administration, visually inspect for any signs of extravasation.
Variable Oral Bioavailability	- Assess the impact of food on TPN729 absorption by conducting studies in both fasted and fed states. - Characterize the physicochemical properties of the TPN729 formulation (e.g., solubility, particle size) to ensure consistency.
Differences in Animal Health	- Perform a thorough health check of all animals before the study. - Exclude animals with any signs of illness. - Monitor for any adverse events during the study that could affect pharmacokinetics.
Genetic Polymorphisms in Metabolizing Enzymes	- If significant and consistent variability is observed, consider genotyping the animals for relevant drug-metabolizing enzymes.

Issue 2: Inconsistent Quantification of TPN729 and its Metabolites

Possible Causes and Solutions

Potential Cause	Troubleshooting Steps
Sample Collection and Handling Errors	- Ensure precise timing of blood sample collection. - Use appropriate anticoagulant and process samples (e.g., centrifugation to obtain plasma) promptly. - Store samples at the correct temperature (-80°C is recommended) to prevent degradation.
Suboptimal Bioanalytical Method	- Re-validate the LC-MS/MS method according to regulatory guidelines (e.g., FDA, EMA).[1][2][3][4][5] - Assess for matrix effects by comparing the response of TPN729 in the biological matrix to its response in a clean solvent. - Evaluate the stability of TPN729 in the biological matrix under different storage and processing conditions.
Internal Standard Variability	- Use a stable isotope-labeled internal standard for TPN729 if available. - If using an analog internal standard, ensure its chromatographic behavior and ionization efficiency are very similar to TPN729.
Carryover in the LC-MS/MS System	- Inject a blank sample after a high concentration sample to check for carryover. - Optimize the wash steps in the autosampler and the LC gradient to minimize carryover.

Experimental Protocols

Protocol 1: Standard Operating Procedure for Blood Sample Collection in Rodents

• Animal Restraint: Gently restrain the rodent using an appropriate method to minimize stress.

• Sampling Site: Select a suitable blood collection site (e.g., tail vein, saphenous vein, or retro-orbital sinus for terminal bleeds).

• Blood Collection: Puncture the vessel with a sterile needle or lancet and collect the required volume of blood into a tube containing an appropriate anticoagulant (e.g., K2EDTA).

• Post-Collection Care: Apply gentle pressure to the collection site to stop the bleeding.

• Sample Processing: Immediately after collection, gently invert the tube several times to mix the blood with the anticoagulant. Centrifuge the blood at 1500-2000 x g for 10 minutes at 4°C to separate the plasma.

• Storage: Transfer the plasma to a clean, labeled polypropylene tube and store at -80°C until analysis.

Protocol 2: General LC-MS/MS Method for TPN729 Quantification

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of a protein precipitation solvent (e.g., acetonitrile) containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Chromatographic Conditions:

  • Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate TPN729 and its metabolites from endogenous matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for TPN729, its metabolites, and the internal standard should be optimized.

Visualizations

Caption: A typical experimental workflow for a pharmacokinetic study.

Caption: A logical approach to troubleshooting pharmacokinetic variability.

References

• 1. database.ich.org [database.ich.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 5. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Reference Data & Comparative Studies

TPN729 vs. Sildenafil: A Comparative Analysis of PDE5 Inhibition

A detailed guide for researchers on the in-vitro inhibitory performance of TPN729 and sildenafil against phosphodiesterase type 5 (PDE5), supported by experimental data and protocols.

This guide provides a comprehensive comparison of two potent phosphodiesterase type 5 (PDE5) inhibitors: TPN729, a novel inhibitor, and sildenafil, the well-established benchmark. The information presented is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of these compounds in PDE5 inhibition assays.

Quantitative Comparison of Inhibitory Activity

The inhibitory potency of TPN729 and sildenafil against PDE5 is summarized in the table below. The data highlights the half-maximal inhibitory concentration (IC50), a key measure of a drug's potency.

Compound	IC50 for PDE5 (nM)
TPN729	2.28[1][2][3]
Sildenafil	5.22[1][4][5]

Lower IC50 values indicate greater potency.

A study directly comparing TPN729MA (the maleate salt of TPN729) with sildenafil and tadalafil revealed that TPN729MA is a highly potent PDE5 inhibitor.[1] The IC50 of TPN729MA for PDE5 was determined to be 2.28 nM, which is more potent than sildenafil's IC50 of 5.22 nM in the same assay.[1]

Furthermore, TPN729 has demonstrated a more balanced selectivity profile compared to sildenafil.[6] It is reported to be approximately 3-fold more selective against PDE1 and 2.5-fold more selective against PDE6 than sildenafil, potentially leading to fewer side effects.[6]

Signaling Pathway and Experimental Workflow

To visually represent the underlying biological mechanism and the experimental process, the following diagrams have been generated.

Caption: cGMP signaling pathway and the inhibitory action of TPN729/sildenafil on PDE5.

Caption: Generalized workflow for a PDE5 inhibition assay.

Experimental Protocols

The following methodologies are based on descriptions of PDE5 inhibition assays found in the cited literature.

Radioimmunoassay for PDE Inhibition

This method was used in the direct comparison of TPN729MA, sildenafil, and tadalafil.[1][7]

• Objective: To determine the IC50 values of test compounds against 11 human recombinant phosphodiesterase isozymes.

• Materials:

  • Human recombinant PDE isozymes (PDE1-PDE11)

  • [³H]-cGMP or [³H]-cAMP as substrates

  • Test compounds (TPN729, sildenafil) at various concentrations

  • Assay buffer (composition not specified in the abstract)

  • Scintillation fluid

• Procedure:

  • The test compound is pre-incubated with the specific human recombinant PDE isozyme in the assay buffer.

  • The enzymatic reaction is initiated by the addition of the radiolabeled substrate ([³H]-cGMP for PDE5).

  • The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 37°C).

  • The reaction is terminated.

  • The amount of radiolabeled product (e.g., [³H]-GMP) is determined by scintillation counting.

  • The percentage of inhibition at each compound concentration is calculated relative to a control without the inhibitor.

  • IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Spectrophotometry-Based PDE5 Inhibition Assay

This method provides an alternative, non-radioactive approach to measure PDE5 activity.[8]

• Objective: To quantify PDE5 inhibition by measuring the inorganic phosphate (Pi) generated from the hydrolysis of cGMP.

• Materials:

  • Recombinant PDE5 enzyme

  • Calf intestinal alkaline phosphatase (CIAP)

  • cGMP substrate

  • Reaction buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mM EDTA)

  • Test compounds (TPN729, sildenafil)

  • Malachite green reagent (for phosphate detection)

  • Stop solution

• Procedure:

  • A solution containing the PDE5 enzyme and CIAP is prepared in the reaction buffer.

  • The test compound (e.g., sildenafil) at various concentrations is added to the enzyme mixture.

  • The reaction is initiated by the addition of cGMP and incubated at 37°C for a set time (e.g., 30 minutes). During this time, PDE5 converts cGMP to GMP, and CIAP subsequently hydrolyzes GMP to guanosine and inorganic phosphate (Pi).

  • The reaction is terminated by adding a stop solution.

  • The malachite green reagent is added, which changes color in the presence of Pi.

  • The absorbance is measured at a specific wavelength (e.g., 630 nm) using a spectrophotometer.

  • The concentration of Pi is determined from a standard curve of known phosphate concentrations.

  • The percentage of PDE5 activity and inhibition is calculated, and the IC50 value is determined.

Conclusion

Both TPN729 and sildenafil are potent inhibitors of PDE5. The available data indicates that TPN729 exhibits a higher in-vitro potency with a lower IC50 value compared to sildenafil.[1] Additionally, TPN729 is reported to have a more favorable selectivity profile, which may translate to a better safety profile.[6] The choice of inhibitor for research purposes will depend on the specific experimental goals, including the desired potency and selectivity. The experimental protocols outlined provide a foundation for conducting robust and reliable PDE5 inhibition assays to further characterize these and other inhibitors.

References

• 1. The selectivity and potency of the new PDE5 inhibitor TPN729MA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. immune-system-research.com [immune-system-research.com]
• 6. Research [english.simm.cas.cn]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Developing a phosphodiesterase-5 inhibitor assay to... | F1000Research [f1000research.com]

A Cross-Species Comparative Analysis of TPN729 Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to the Preclinical Pharmacokinetic Profile of TPN729

TPN729, a novel and selective phosphodiesterase type 5 (PDE5) inhibitor, is under development for the treatment of erectile dysfunction.[1][2] Understanding its pharmacokinetic profile across different preclinical species is crucial for predicting its behavior in humans and ensuring its safe and effective clinical development. This guide provides a comprehensive comparison of TPN729 pharmacokinetics in rats and dogs, supported by available experimental data.

Comparative Pharmacokinetic Parameters of TPN729

A summary of the key pharmacokinetic parameters of TPN729 in rats and dogs following a single intravenous administration is presented below. These preclinical studies are fundamental in establishing the drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Pharmacokinetic Parameter	Rat	Dog	Human (Predicted/Preliminary)
Dose (IV)	1 mg/kg	3 mg/kg	25 mg (oral)
Plasma Clearance (CL)	69.7 mL/min/kg	26.3 mL/min/kg	-
Steady-State Volume of Distribution (Vss)	7.35 L/kg	6.48 L/kg	-
Oral Bioavailability	10%	>34%	-
Key Metabolite (M3) Plasma Exposure vs. TPN729	1.1-fold	1.2-fold	7.6-fold

Data compiled from preclinical studies.[1][3]

The data reveals species-specific differences in the pharmacokinetic profile of TPN729. Notably, the plasma clearance is significantly higher in rats compared to dogs, suggesting a faster elimination rate in the former. Conversely, the oral bioavailability is considerably lower in rats than in dogs.[1] A remarkable species difference is also observed in the plasma exposure of the major metabolite, M3 (N-dealkylation of TPN729), with human plasma showing a significantly higher exposure relative to the parent drug compared to preclinical models.[3]

Experimental Protocols

The following section details the methodologies employed in the preclinical pharmacokinetic studies of TPN729.

Pharmacokinetic Study in Rats and Dogs

Objective: To determine the pharmacokinetic profile of TPN729 following intravenous and oral administration in rats and dogs.

Methodology:

• Animal Models: Male Sprague-Dawley rats and Beagle dogs were used for these studies.

• Administration:

  • Intravenous (IV): A single dose of TPN729MA was administered intravenously at 1 mg/kg to rats and 3 mg/kg to dogs.[1]

  • Oral: A single oral dose of 25 mg/kg of [14C]TPN729 was administered to rats for ADME studies.[2]

• Sample Collection: Blood samples were collected at predetermined time points post-administration. Plasma was separated by centrifugation. For excretion studies, urine and feces were collected over 168 hours.[2]

• Bioanalysis: Plasma concentrations of TPN729 and its metabolites were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[4] Radioactivity in samples from the [14C]TPN729 study was measured to determine mass balance and tissue distribution.[2]

• Pharmacokinetic Analysis: Non-compartmental analysis was used to calculate key pharmacokinetic parameters such as clearance (CL), volume of distribution (Vss), and bioavailability.[1]

Metabolism and Excretion Study in Rats

Objective: To investigate the absorption, distribution, metabolism, and excretion of TPN729 in rats.

Methodology:

• Radiolabeled Compound: [14C]TPN729 was used to trace the disposition of the drug and its metabolites.

• Administration: A single oral dose of 25 mg/kg [14C]TPN729 (150 µCi/kg) was administered to rats.[2]

• Sample Collection: Urine and feces were collected for 168 hours post-dose to determine the routes and extent of excretion.[2] Tissues were collected at various time points to assess drug distribution.[5]

• Metabolite Identification: Metabolites in plasma, urine, feces, and bile were identified using ultra-performance liquid chromatography/quadrupole time-of-flight mass spectrometry.[2]

• Analysis: Total radioactivity in collected samples was measured to calculate mass balance. The primary routes of excretion and the metabolic pathways were elucidated.[2]

Visualizing the Process and Pathway

To better illustrate the experimental workflow and the drug's mechanism of action, the following diagrams are provided.

References

• 1. Preclinical pharmacokinetics of TPN729MA, a novel PDE5 inhibitor, and prediction of its human pharmacokinetics using a PBPK model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. urotoday.com [urotoday.com]
• 4. TPN729MA - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. tandfonline.com [tandfonline.com]

TPN729: A Comparative Review of a Novel PDE5 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of TPN729, a novel phosphodiesterase type 5 (PDE5) inhibitor, with other established PDE5 inhibitors: sildenafil, tadalafil, and vardenafil. The information presented is supported by experimental data to facilitate an objective evaluation of TPN729's performance and potential advantages.

Executive Summary

TPN729 is a potent and selective PDE5 inhibitor that has demonstrated promising preclinical and clinical data for the treatment of erectile dysfunction.[1] Compared to the widely-used PDE5 inhibitors sildenafil, tadalafil, and vardenafil, TPN729 exhibits a distinct selectivity profile, suggesting a potential for a favorable side-effect profile. This guide will delve into a detailed comparison of the in vitro potency and selectivity of these compounds, alongside an overview of the experimental protocols used for their evaluation.

Data Presentation: In Vitro Potency and Selectivity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of TPN729MA (the mesylate salt of TPN729), sildenafil, tadalafil, and vardenafil against a panel of human recombinant phosphodiesterase (PDE) isozymes. A lower IC50 value indicates greater potency.

PDE Isozyme	TPN729MA IC50 (nM)	Sildenafil IC50 (nM)	Tadalafil IC50 (nM)	Vardenafil IC50 (nM)
PDE1	565	280	12,000	180
PDE2	>10,000	>10,000	>10,000	>1,000
PDE3	>10,000	>10,000	>10,000	>1,000
PDE4	835	7,400	>10,000	>1,000
PDE5	2.28	5.22	2.35	0.7
PDE6	46.5	45.4	1,100	11
PDE7	>10,000	>10,000	>10,000	Not Reported
PDE8	>10,000	>10,000	>10,000	Not Reported
PDE9	>10,000	>10,000	>10,000	Not Reported
PDE10	>10,000	>10,000	>10,000	Not Reported
PDE11	6,090	1,900	11.2	Not Reported

Data for TPN729MA, sildenafil, and tadalafil are from Wang et al. Data for vardenafil is from Sáenz de Tejada et al.

Experimental Protocols

In Vitro PDE Inhibition Assay (Radioimmunoassay)

The inhibitory activity of the compounds against various PDE isozymes is determined using a radioimmunoassay.

General Protocol:

• Enzyme and Substrate Preparation: Recombinant human PDE enzymes are used. The radiolabeled substrate, typically [3H]-cGMP or [3H]-cAMP, is prepared in an appropriate assay buffer.

• Incubation: The test compound (at various concentrations) is incubated with the specific PDE isozyme in the presence of the radiolabeled substrate. The reaction is typically carried out at 37°C for a defined period.

• Termination: The enzymatic reaction is terminated, often by the addition of a stop solution or by boiling.

• Separation: The product of the enzymatic reaction (e.g., [3H]-5'-GMP) is separated from the unreacted substrate. This can be achieved using techniques like anion-exchange chromatography.

• Quantification: The amount of radiolabeled product is quantified using liquid scintillation counting.

• IC50 Determination: The concentration of the inhibitor that causes 50% inhibition of the enzyme activity (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vivo Assessment of Erectile Function (Intracavernosal Pressure Measurement in Rats)

The in vivo efficacy of PDE5 inhibitors is commonly assessed by measuring the intracavernosal pressure (ICP) in an animal model of erectile function.

Surgical Procedure and Measurement:

• Animal Preparation: Male Sprague-Dawley rats are anesthetized (e.g., with pentobarbital sodium). The trachea may be cannulated to ensure a clear airway. Body temperature is maintained using a heating pad.

• Blood Pressure Monitoring: The carotid artery is cannulated to continuously monitor systemic arterial pressure (MAP).

• Intracavernosal Cannulation: A 23-gauge needle filled with heparinized saline is inserted into the corpus cavernosum of the penis to measure ICP.

• Nerve Stimulation: The cavernous nerve is identified and isolated. A bipolar platinum electrode is placed on the nerve for electrical stimulation.

• Drug Administration: The test compound or vehicle is administered, typically intravenously or orally.

• Erection Induction and Data Acquisition: The cavernous nerve is stimulated with a specific electrical paradigm (e.g., 5V, 20Hz, 1-msec pulses for 1 min). The ICP and MAP are recorded simultaneously using a data acquisition system.

• Data Analysis: The erectile response is quantified by calculating the maximal ICP and the area under the curve (AUC) of the ICP response. The ratio of maximal ICP to mean arterial pressure (MAP) is often calculated to normalize for changes in systemic blood pressure.

Mandatory Visualization

Signaling Pathway of PDE5 Inhibition

Caption: Mechanism of action of TPN729 and other PDE5 inhibitors.

Experimental Workflow for In Vivo Efficacy Assessment

Caption: Workflow for assessing erectile function in a rat model.

References

• 1. The phosphodiesterase inhibitory selectivity and the in vitro and in vivo potency of the new PDE5 inhibitor vardenafil - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Central Role of CYP3A4 in the Metabolism of TPN729: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the metabolic pathways of TPN729, a novel phosphodiesterase 5 (PDE5) inhibitor. The focus is on validating the critical role of the cytochrome P450 enzyme CYP3A4 in its metabolism, supported by comparative experimental data.

Executive Summary

TPN729 is extensively metabolized in humans, with the N-dealkylated metabolite, M3, being the major circulating substance in plasma.[1][2] Studies have demonstrated that CYP3A4 is the primary enzyme responsible for this metabolic conversion.[3][4] Understanding the metabolic profile of TPN729 and the specific role of CYP3A4 is crucial for drug development, particularly for predicting drug-drug interactions and understanding inter-individual variability in patient response. This guide presents the key data and experimental methodologies to support the validation of CYP3A4's role in TPN729 metabolism.

Comparative Data on TPN729 Metabolism

The metabolism of TPN729 exhibits significant species differences, primarily attributed to the varying activity of CYP3A4.[3][5][4] In humans, the plasma exposure to the active metabolite M3 is substantially higher than that of the parent drug, a phenomenon less pronounced in other species.[3][5][4]

Table 1: Comparative Plasma Exposure of TPN729 and its Metabolite M3 Across Species

Species	Ratio of Plasma Exposure (AUC M3 / AUC TPN729)
Human	7.6-fold higher
Monkey	3.5-fold higher
Dog	1.2-fold higher
Rat	1.1-fold higher

Data sourced from studies on the species differences in TPN729 metabolism.[3][5][4]

Table 2: In Vitro Inhibitory Activity of TPN729 and M3

Compound	IC50 for PDE5A (nM)
TPN729	6.17 ± 0.48
M3	7.94 ± 0.07

This data indicates that the metabolite M3 retains significant pharmacological activity, comparable to the parent compound TPN729.[3][5][4]

Metabolic Pathways of TPN729

The metabolism of TPN729 in humans is extensive, involving several pathways. However, N-dealkylation to form M3 is the most prominent route.[1][2] Other identified metabolic pathways include oxidative deamination, oxidative ring opening, N-oxidation, hydroxylation, dehydrogenation, lactam formation, and glucuronidation.[6][1][2] In rats, the main metabolic pathways are N-dealkylation, oxidation, and dehydrogenation.[7][8]

Caption: Major metabolic pathway of TPN729 via CYP3A4.

Experimental Protocols for Validating CYP3A4's Role

The following protocols outline the key in vitro experiments used to establish the role of CYP3A4 in TPN729 metabolism.

In Vitro Metabolism with Human Liver Microsomes (HLM)

Objective: To determine the metabolic stability of TPN729 in the presence of human liver enzymes and identify the resulting metabolites.

Methodology:

• Incubation Mixture: Prepare an incubation mixture containing TPN729 (e.g., 1 µM), human liver microsomes (e.g., 0.5 mg/mL), and an NADPH-regenerating system in a phosphate buffer (pH 7.4).

• Incubation: Pre-incubate the mixture at 37°C for 5 minutes, then initiate the reaction by adding the NADPH-regenerating system.

• Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Sample Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining TPN729 and identify formed metabolites.

CYP450 Reaction Phenotyping with Chemical Inhibitors

Objective: To identify the specific CYP isozyme(s) responsible for TPN729 metabolism.

Methodology:

• Incubation: Perform the in vitro metabolism assay as described above, but in the presence of specific CYP inhibitors.

• Inhibitors: Use a panel of selective inhibitors for major CYP isozymes. For validating the role of CYP3A4, a potent and selective inhibitor such as ketoconazole is used.

• Control: Run parallel incubations without any inhibitors to serve as a control.

• Data Analysis: Compare the rate of TPN729 metabolism (or M3 formation) in the presence and absence of each inhibitor. A significant reduction in metabolism in the presence of a specific inhibitor indicates the involvement of that CYP isozyme. Studies have shown that CYP3A inhibitors significantly reduce the metabolism of TPN729 and the formation of M3.[3][5][4]

Metabolism Studies with Recombinant Human CYP Enzymes

Objective: To confirm the role of a specific CYP isozyme in TPN729 metabolism.

Methodology:

• Enzyme Source: Use commercially available recombinant human CYP enzymes (e.g., rCYP3A4).

• Incubation: Incubate TPN729 with individual recombinant CYP enzymes in the presence of an NADPH-regenerating system.

• Analysis: Analyze the samples for the formation of metabolites.

Caption: Workflow for validating CYP3A4's role.

Comparison with an Alternative PDE5 Inhibitor: Udenafil

Udenafil is another PDE5 inhibitor, and interestingly, its metabolism also primarily involves CYP3A4.[5][9] This provides a relevant point of comparison for understanding the significance of CYP3A4 in the metabolism of this class of drugs.

Table 3: Comparison of TPN729 and Udenafil Metabolism

Feature	TPN729	Udenafil
Primary Metabolizing Enzyme	CYP3A4	CYP3A4
Major Metabolite	M3 (N-dealkylation)	DA-8164
Ratio of Metabolite to Parent Drug Exposure (AUC) in Humans	7.6	1.39
Pharmacological Contribution of Major Metabolite	Equal to parent drug	Half that of parent drug

Data compiled from comparative studies.[5]

This comparison highlights that while both drugs are metabolized by CYP3A4, the extent of metabolite formation and its relative pharmacological contribution can differ significantly. For TPN729, the high exposure and activity of its M3 metabolite underscore the critical importance of CYP3A4 in its overall clinical pharmacology.[5]

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of TPN729 metabolites in humans using ultra-performance liquid chromatography/quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. urotoday.com [urotoday.com]
• 5. Species differences in the CYP3A-catalyzed metabolism of TPN729, a novel PDE5 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. urotoday.com [urotoday.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Head-to-Head Examination of TPN729 and Vardenafil for Erectile Dysfunction

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparison of the phosphodiesterase type 5 (PDE5) inhibitors TPN729 and vardenafil, intended for an audience of researchers, scientists, and drug development professionals. While direct head-to-head clinical trial data is not publicly available, this document synthesizes existing preclinical and clinical findings to offer a comparative overview of their efficacy, selectivity, and pharmacokinetic profiles.

Mechanism of Action: Targeting PDE5

Both TPN729 and vardenafil are selective inhibitors of phosphodiesterase type 5 (PDE5), an enzyme primarily found in the corpus cavernosum of the penis.[1] Inhibition of PDE5 prevents the breakdown of cyclic guanosine monophosphate (cGMP), a key signaling molecule.[2][1] This leads to prolonged smooth muscle relaxation in the penile arteries and corpus cavernosum, resulting in increased blood flow and facilitating an erection upon sexual stimulation.[2][1]

Figure 1: Signaling pathway of erection and the mechanism of action of PDE5 inhibitors.

Comparative Efficacy Data

Direct comparative efficacy studies between TPN729 and vardenafil have not been published. The following tables summarize available data from separate preclinical and clinical investigations.

Table 1: In Vitro Potency Against PDE5

Compound	IC50 for PDE5 (nM)	Source
TPN729	6.17 ± 0.48	[3]
Vardenafil	0.7	[4][5]

IC50 (Half maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Clinical Efficacy of Vardenafil in Erectile Dysfunction (Placebo-Controlled Trials)

Efficacy Endpoint	Vardenafil Dose	Result	Placebo	Source
International Index of Erectile Function (IIEF) - Erectile Function (EF) Domain Score
Change from Baseline (Q3)	5, 10, 20 mg	1.2, 1.3, 1.5	0.2	[6]
Change from Baseline (Q4)	5, 10, 20 mg	1.4, 1.5, 1.7	0.5	[6]
Patients with Normal EF Score (≥26) at 12 Weeks	20 mg	61%	8%	[7]
Successful Intercourse Attempts
First-Dose Success (Penetration - SEP2)	20 mg	81%	N/A	[7]
First-Dose Success (Erection Maintenance - SEP3)	20 mg	70%	N/A	[7]
Overall Success Rate (Intercourse with Ejaculation)	5, 10, 20 mg	71-75%	39.5%	[2]
Global Assessment Question (GAQ) - Improved Erections
Responder Rate	20 mg	80%	30%	[6]
Responder Rate	5, 10, 20 mg	Up to 85%	28%	[2][8]

Data for TPN729 from human clinical trials is not yet publicly available.

Selectivity Profile

TPN729 is reported to have a more balanced selectivity profile compared to other PDE5 inhibitors, which may translate to fewer side effects.[9][10]

Table 3: Selectivity of TPN729

PDE Isozyme	Selectivity of TPN729	Potential Side Effect of Inhibition	Source
PDE1	~3-fold more selective than sildenafil	Heart-related side effects	[9][10]
PDE6	~2.5-fold more selective than sildenafil	Visual disturbances (e.g., color vision changes)	[9][10]
PDE11	~500-fold more selective than tadalafil	Myalgia (muscle pain)	[9][10]

Pharmacokinetic Properties

Table 4: Pharmacokinetic Parameters

Parameter	TPN729	Vardenafil	Source
Absorption	Orally available	Rapidly absorbed
Tmax (humans)	Not yet reported	~40 minutes	[4][5]
Absolute Bioavailability (humans)	Not yet reported	14.5%	[4][5]
Metabolism	Metabolized by CYP3A. An active metabolite (M3) has pharmacological contribution equal to TPN729 in humans.	Metabolized primarily by CYP3A4. An active metabolite (M1) contributes ~7% to overall efficacy.	[3][4][11]
Elimination	Primarily excreted in feces in rats.	Not specified in provided results.	[12]
T1/2 (humans)	Not yet reported	~4 hours	[4][5]

Experimental Protocols

Detailed experimental protocols for the clinical trials of vardenafil and preclinical studies of TPN729 are extensive. Below is a generalized workflow for a preclinical in vivo efficacy study for a PDE5 inhibitor, based on common methodologies in the field.

Figure 2: Generalized workflow for a preclinical in vivo efficacy study of a PDE5 inhibitor.

Key Methodological Steps for Preclinical Efficacy Assessment:

• Animal Model: Male Sprague-Dawley rats (aged or with induced erectile dysfunction, e.g., via diabetes induction) are commonly used.

• Drug Administration: The test compound (TPN729 or vardenafil) is administered orally at various doses. A control group receives the vehicle (the solution in which the drug is dissolved).

• Anesthesia and Surgical Preparation: Animals are anesthetized. The carotid artery is cannulated for blood pressure monitoring, and the cavernous nerve is isolated for electrical stimulation. A needle connected to a pressure transducer is inserted into the crus of the penis to measure intracavernosal pressure (ICP).

• Erectile Function Measurement: The cavernous nerve is stimulated with an electrical current to induce an erection. The maximal ICP and the total ICP (area under the curve) are recorded. The ratio of maximal ICP to mean arterial pressure (MAP) is calculated to normalize for changes in systemic blood pressure.

• Data Analysis: The ICP/MAP ratio is compared between the treatment groups and the control group to determine the efficacy of the compound in enhancing erectile response.

Conclusion

Both TPN729 and vardenafil are potent PDE5 inhibitors. Vardenafil has a well-established clinical profile demonstrating significant efficacy and a manageable side-effect profile in the treatment of erectile dysfunction.[6][8][13][14][15] TPN729, a newer investigational drug, shows promise in preclinical studies with high potency and a potentially improved selectivity profile, which could lead to a better safety margin.[10] However, a definitive comparison of their clinical efficacy and safety awaits the publication of data from human clinical trials for TPN729 and, ideally, direct head-to-head comparative studies. Researchers and drug development professionals should continue to monitor the progress of TPN729 through clinical development to fully ascertain its therapeutic potential relative to established PDE5 inhibitors like vardenafil.

References

• 1. What is the mechanism of Vardenafil Hydrochloride? [synapse.patsnap.com]
• 2. Vardenafil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. urotoday.com [urotoday.com]
• 4. Vardenafil preclinical trial data: potency, pharmacodynamics, pharmacokinetics, and adverse events - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The efficacy and tolerability of vardenafil, a new, oral, selective phosphodiesterase type 5 inhibitor, in patients with erectile dysfunction: the first at-home clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vardenafil demonstrates first-dose success and reliability of penetration and maintenance of erection in men with erectile dysfunction — RELY-II - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pulsus.com [pulsus.com]
• 9. TPN729 Gets Approval from CFDA for Clinical Trial----Chinese Academy of Sciences [english.cas.cn]
• 10. Research [english.simm.cas.cn]
• 11. researchgate.net [researchgate.net]
• 12. Absorption, distribution, metabolism, and excretion of [14C]TPN729 after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Sustained efficacy and tolerability of vardenafil, a highly potent selective phosphodiesterase type 5 inhibitor, in men with erectile dysfunction: results of a randomized, double-blind, 26-week placebo-controlled pivotal trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pulsus.com [pulsus.com]
• 15. Safety and efficacy of vardenafil in patients with erectile dysfunction: result of a bridging study in Japan - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for TPN729

For researchers and scientists engaged in drug development, the responsible handling and disposal of chemical compounds are paramount to ensuring a safe laboratory environment and protecting the ecosystem. This guide provides essential, step-by-step procedures for the proper disposal of TPN729, a compound identified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Adherence to these guidelines is critical for minimizing risks and maintaining compliance with safety regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) to mitigate exposure risks.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	Safety goggles with side-shields.
Hand Protection	Protective gloves.
Skin and Body Protection	Impervious clothing, such as a lab coat.
Respiratory Protection	A suitable respirator should be used, especially in areas without adequate ventilation.

Work should be conducted in a well-ventilated area, ideally within a chemical fume hood, to prevent the inhalation of dust or aerosols.[1] An accessible safety shower and eyewash station are mandatory in the handling area.[1]

TPN729 Disposal Workflow

The proper disposal of TPN729 is a multi-step process that ensures the safety of personnel and the environment. The following workflow diagram illustrates the key stages of this procedure.

Caption: Workflow for the safe disposal of TPN729 from generation to final handover.

Step-by-Step Disposal Protocol

1. Waste Segregation and Collection:

• Do Not Mix: Never mix TPN729 waste with other waste streams.

• Dedicated Container: Collect TPN729 waste in a designated, properly labeled, and leak-proof container. The container must be compatible with the chemical.

• Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "TPN729," and appropriate hazard pictograms (e.g., harmful, environmentally hazardous).

2. Spill Management:

• In the event of a spill, immediately alert personnel in the vicinity.

• For small spills, use an inert absorbent material to contain and collect the spillage.[1]

• Place the absorbent material and any contaminated cleaning materials into the designated TPN729 hazardous waste container.

• For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

3. Temporary Storage:

• Store the sealed TPN729 waste container in a cool, well-ventilated area designated for hazardous waste.[1]

• Ensure the storage area is away from direct sunlight and sources of ignition.[1]

• TPN729 is incompatible with strong acids/alkalis and strong oxidizing/reducing agents; therefore, it must be stored separately from these substances.[1]

4. Final Disposal:

• The disposal of TPN729 must be conducted through an approved waste disposal plant.[1]

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

• Do not dispose of TPN729 down the drain or in regular trash, as it is very toxic to aquatic life.[1]

5. Empty Container Disposal:

• Empty containers that held TPN729 must also be treated as hazardous waste unless they have been triple-rinsed.

• The rinsate from cleaning the container should be collected and disposed of as TPN729 hazardous waste.

• Once properly decontaminated, deface or remove the original label before disposing of the container according to your institution's guidelines.

Logical Relationship of TPN729 Hazards and Disposal Actions

The hazards associated with TPN729 directly inform the required disposal procedures. The following diagram illustrates these critical connections.

Caption: Relationship between TPN729 hazards and mandatory disposal precautions.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of TPN729, fostering a culture of safety and building trust in operational excellence. Always refer to the specific Safety Data Sheet (SDS) for any chemical for the most accurate and comprehensive handling and disposal information.

References

• 1. TPN729|936951-20-1|MSDS [dcchemicals.com]

Personal protective equipment for handling TPN729

This guide provides crucial safety and logistical information for the handling and disposal of TPN729, tailored for research, scientific, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and maintaining a secure working environment.

Physicochemical and Hazard Data

A summary of the known properties and hazard information for TPN729 is provided below. This information is critical for a comprehensive risk assessment prior to handling the substance.

Property	Information
Synonyms	TPN 729
Formula	C29H42N6O8S
Molecular Weight	634.749
CAS Number	1422955-53-0
Appearance	Solid
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)[1]
Aquatic Toxicity	Acute Category 1, Chronic Category 1 (Very toxic to aquatic life with long lasting effects)[1]
Odor	No data available

Personal Protective Equipment (PPE)

A workplace hazard assessment should be conducted to determine the necessary PPE.[2][3] The following personal protective equipment is required to minimize exposure and prevent injury when handling TPN729.[1][2]

Body Part	Required PPE
Eyes/Face	Safety goggles with side-shields
Hands	Protective gloves
Body	Impervious clothing
Respiratory	Suitable respirator

Handling and Storage Protocols

Safe Handling Procedures:

• Ventilation: Use TPN729 only in areas with adequate exhaust ventilation to avoid the formation of dust and aerosols.[1]

• Avoid Contact: Take all necessary precautions to avoid inhalation, and contact with skin and eyes.[1]

• Hygiene: Wash skin thoroughly after handling.[1] Do not eat, drink, or smoke in the designated handling areas.[1]

• Spill Management: In the event of a spill, collect the spillage and clean the area in a safe and timely manner.[1] Ensure that the product does not enter drains, water courses, or the soil.[1]

Storage Conditions:

• Store in a cool, well-ventilated area with the container tightly sealed.[1]

• Protect from direct sunlight and sources of ignition.[1]

• Recommended storage temperatures are -20°C for the powder form and -80°C when in solvent.[1]

Emergency First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Exposure Route	First Aid Protocol
Ingestion	If swallowed, rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a POISON CENTER or physician if you feel unwell.[1]
Eye Contact	Immediately flush the eyes with large amounts of water, removing any contact lenses.[1] Ensure adequate flushing by separating the eyelids with fingers.[1] Promptly seek medical attention.[1]
Skin Contact	Thoroughly rinse the affected skin with large amounts of water.[1] Remove contaminated clothing and shoes and seek medical advice.[1]
Inhalation	Relocate the individual to fresh air immediately.[1] If breathing is difficult, administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Disposal Plan

Dispose of TPN729 and its container at an approved waste disposal plant.[1] Avoid release into the environment.[1]

Experimental Workflow for Handling TPN729

The following diagram illustrates the standard operating procedure for the safe handling of TPN729 from initial preparation to final disposal.

Caption: Workflow for the safe handling and disposal of TPN729.

References

• 1. TPN729 maleate|1422955-53-0|MSDS [dcchemicals.com]
• 2. policy.appstate.edu [policy.appstate.edu]
• 3. Personal Protective Equipment 111 [learn.toolingu.com]